"2-Chloro-6-nitrothiazolo[4,5-b]pyridine chemical properties"
This guide details the chemical properties, synthesis, and reactivity of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS: 857970-02-6), a critical heterocyclic scaffold in medicinal chemistry. Executive Summary 2-Chloro-6-n...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the chemical properties, synthesis, and reactivity of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS: 857970-02-6), a critical heterocyclic scaffold in medicinal chemistry.
Executive Summary
2-Chloro-6-nitrothiazolo[4,5-b]pyridine is a fused bicyclic heteroaromatic compound serving as a high-value intermediate in drug discovery.[1] It functions primarily as a purine bioisostere , offering a scaffold for designing kinase inhibitors (e.g., PI3K, EGFR) and receptor antagonists. Its chemical utility stems from the orthogonal reactivity of its two electrophilic sites: the highly labile C2-chlorine atom (susceptible to SNAr) and the C6-nitro group (reducible to an amine).
Chemical Identity & Physicochemical Properties
Property
Data
IUPAC Name
2-Chloro-6-nitro[1,3]thiazolo[4,5-b]pyridine
CAS Number
857970-02-6
Molecular Formula
C₆H₂ClN₃O₂S
Molecular Weight
215.62 g/mol
Appearance
Pale yellow to tan solid
Solubility
Soluble in DMSO, DMF, CH₂Cl₂; sparingly soluble in water
LogP (Calc)
~2.25
Topological Polar Surface Area
68.9 Ų
Synthetic Methodology
The synthesis of 2-chloro-6-nitrothiazolo[4,5-b]pyridine typically follows a cyclization-chlorination strategy.[1] This route is preferred over direct nitration of the parent thiazolo[4,5-b]pyridine to ensure regiochemical purity.
Core Synthetic Pathway
The most robust protocol involves the annulation of a 2,3-disubstituted pyridine followed by functional group manipulation.
Step 1: Thiazole Ring Closure
Precursor: 2-Amino-3-chloro-5-nitropyridine (or 2-amino-3-mercapto-5-nitropyridine).[1]
Reagents: Potassium ethyl xanthate (EtOCS₂K) or Carbon disulfide (CS₂).[1]
Mechanism: The pyridine nitrogen attacks the thiocarbonyl carbon, followed by intramolecular displacement of the C3-chloro/leaving group by the sulfur nucleophile.
Intermediate:6-Nitrothiazolo[4,5-b]pyridine-2(3H)-thione (or the tautomeric 2-one/thiol).[1]
Step 2: Chlorination (Deoxyhalogenation)
Reagents: Phosphorus oxychloride (POCl₃) or Phosphorus pentachloride (PCl₅).[1]
Catalyst: Pyridine or DMF (Vilsmeier-Haack conditions).[1]
Outcome: Conversion of the C2-thione/one to the C2-chloride.[1]
Visualization: Synthetic Workflow
Figure 1: Step-wise synthesis from aminopyridine precursors via cyclization and chlorination.
Reactivity Profile & Mechanism
This molecule is defined by its electron-deficient nature .[1] The fusion of the pyridine ring with the electron-withdrawing nitro group creates a highly activated substrate for nucleophiles.[1]
A. Nucleophilic Aromatic Substitution (SNAr) at C2
The C2 position is the most reactive site.[1] The nitrogen atoms in the thiazole and pyridine rings, combined with the C6-nitro group, pull electron density away from C2, making the chlorine an excellent leaving group.
Conditions: Mild base (Et₃N, K₂CO₃), polar aprotic solvent (DMF, DMSO, THF), room temperature to 60°C.
Selectivity: Substitution occurs exclusively at C2; the C-Cl bond is significantly more labile than the pyridine ring carbons.[1]
B. Nitro Group Reduction (C6)
The C6-nitro group is stable during C2 substitution but can be selectively reduced subsequently to an amine.[1]
Reagents: Fe/NH₄Cl, SnCl₂/HCl, or H₂/Pd-C.
Utility: The resulting 6-amino derivative allows for further elaboration (acylation, urea formation) to tune solubility and potency in drug candidates.
Visualization: Reactivity Pathways
Figure 2: Divergent reactivity profile showing C2-substitution and C6-reduction pathways.[1][2]
Experimental Protocols
Protocol A: General SNAr with Amines
This protocol validates the reactivity of the C2-chloride.
Dissolve 1.0 eq of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine in anhydrous DMF (0.2 M concentration).
Add 1.2 eq of the amine nucleophile (e.g., morpholine, aniline).
Add 2.0 eq of DIPEA (N,N-Diisopropylethylamine).[1]
Stir at room temperature for 2–4 hours. Monitor by TLC/LC-MS.
Workup: Pour into ice water. Filter the precipitate or extract with EtOAc.[1]
Purification: Recrystallize from EtOH or flash chromatography (Hexane/EtOAc).
Protocol B: Nitro Reduction (Iron-Mediated)
Used to access the 6-amino scaffold.
Suspend the nitro compound in EtOH/H₂O (4:1).
Add 5.0 eq of Iron powder and 0.5 eq of NH₄Cl.
Reflux for 1–2 hours with vigorous stirring.
Filter hot through Celite to remove iron residues.
Concentrate filtrate to obtain the amine.
Safety & Handling
Hazard Identification: Irritant to eyes, respiratory system, and skin. Potential sensitizer.[1]
Energetic Groups: Contains a nitro group; avoid extreme heat or shock, although the fused ring system adds stability.
Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of the C-Cl bond over long periods.
References
Synthesis of Thiazolo[4,5-b]pyridines : Recent advances in the synthesis of thiazolo[4,5-b]pyridines. (2019).[1] Der Pharma Chemica. Link
Medicinal Chemistry Applications : Thiazolo[4,5-b]pyridine derivatives as potential biologically active substances.[1][3][4][5]Journal of Organic and Pharmaceutical Chemistry. Link
Nucleophilic Substitution Mechanism : Nucleophilic aromatic substitution on pyridines: C2 vs C4 selectivity.Stack Exchange Chemistry. Link
Compound Data : 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS 857970-02-6).[1][6][7]ChemicalBook.[1][8] Link
An In-depth Technical Guide to the Molecular Structure of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine
Abstract: This technical guide provides a comprehensive analysis of the molecular structure, predicted spectroscopic characteristics, and potential reactivity of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine. In the absence of...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This technical guide provides a comprehensive analysis of the molecular structure, predicted spectroscopic characteristics, and potential reactivity of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine. In the absence of direct experimental data for this specific compound in peer-reviewed literature, this document leverages established principles of organic chemistry and extrapolates from data on analogous structures to offer a predictive yet scientifically grounded overview. This guide is intended for researchers, scientists, and professionals in drug development who are interested in the chemical space of substituted thiazolopyridines, a scaffold of significant pharmacological interest.
Introduction and Context
The thiazolo[4,5-b]pyridine core is a fused heterocyclic system that has garnered considerable attention in medicinal chemistry due to its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The strategic placement of various substituents on this scaffold allows for the fine-tuning of its physicochemical properties and biological targets. The title compound, 2-Chloro-6-nitrothiazolo[4,5-b]pyridine, incorporates two key functional groups: a chloro group at the 2-position of the thiazole ring and a nitro group at the 6-position of the pyridine ring. These substituents are expected to significantly influence the molecule's electronic properties, reactivity, and potential as a synthetic intermediate or a biologically active agent.
The chloro group at the 2-position of the thiazole ring is a versatile handle for further chemical modifications, such as nucleophilic substitution reactions. The nitro group, a strong electron-withdrawing group, is known to modulate the electronic character of the pyridine ring, influencing its reactivity and potential interactions with biological macromolecules. This guide will provide a detailed exploration of the predicted molecular structure and properties of this compound.
Proposed Synthesis and Rationale
While a specific synthesis for 2-Chloro-6-nitrothiazolo[4,5-b]pyridine has not been reported, a plausible synthetic route can be devised based on established methodologies for the construction of the thiazolo[4,5-b]pyridine scaffold. A logical approach would involve the cyclization of a suitably functionalized pyridine precursor.
A potential precursor for this synthesis is 2-amino-5-nitropyridine, which can be prepared by the nitration of 2-aminopyridine. The synthesis of the thiazolo[4,5-b]pyridine ring system can then be achieved through a reaction with a thiocarbonyl equivalent.
Experimental Protocol: Hypothetical Synthesis
Step 1: Synthesis of 2-Amino-5-nitropyridine
In a reaction vessel, dissolve 2-aminopyridine in a suitable solvent such as 1,2-dichloroethane.
Cool the solution and slowly add a pre-mixed solution of concentrated sulfuric acid and fuming nitric acid, maintaining a low temperature.
After the addition is complete, allow the reaction to proceed for several hours.
Upon completion, carefully quench the reaction with water and neutralize to an appropriate pH to precipitate the product.
Filter, wash, and dry the resulting solid to obtain 2-amino-5-nitropyridine.
Step 2: Cyclization to form the Thiazolo[4,5-b]pyridine Ring
A common method for forming the thiazole ring is the reaction of an aminopyridine with a source of the remaining atoms of the thiazole ring. For the synthesis of a 2-chlorothiazole derivative, a multi-step process from 2-amino-5-nitropyridine is likely required.
One potential route involves the reaction of 2-amino-5-nitropyridine with a reagent like potassium thiocyanate in the presence of a halogenating agent, or a two-step process involving the formation of a thiourea derivative followed by oxidative cyclization and chlorination.
A more direct, though less common, approach might involve a reaction with a reagent that provides the C-S-Cl fragment.
Due to the lack of a direct precedent, the development of a robust synthesis for 2-Chloro-6-nitrothiazolo[4,5-b]pyridine would require experimental optimization.
Molecular Structure and Predicted Spectroscopic Properties
The molecular structure of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine is a planar, bicyclic aromatic system. The key structural features and predicted spectroscopic data are outlined below.
Molecular Structure Diagram
Caption: Predicted molecular structure of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine.
Predicted Spectroscopic Data
The following spectroscopic data are predicted based on the analysis of similar compounds.
Parameter
Predicted Value
Justification
Molecular Formula
C₆H₂ClN₃O₂S
Based on the chemical structure.
Molecular Weight
215.62 g/mol
Calculated from the molecular formula.
¹H NMR
δ 8.0-9.0 (2H, m)
Aromatic protons on the pyridine ring are expected to be deshielded due to the electron-withdrawing effects of the nitro group and the fused thiazole ring.
¹³C NMR
δ 110-170
Aromatic carbons of the pyridine and thiazole rings are expected in this range. The carbon bearing the chloro group and the carbons of the pyridine ring will be significantly affected by the substituents.
IR Spectroscopy
1550-1475 cm⁻¹ (asymmetric NO₂ stretch), 1360-1290 cm⁻¹ (symmetric NO₂ stretch), C=N and C=C stretching in the aromatic region.
The nitro group gives rise to two strong, characteristic absorption bands. Aromatic ring vibrations will also be present.[1][2]
Mass Spectrometry
M⁺ at m/z 215/217 (approx. 3:1 ratio)
The molecular ion peak will show the characteristic isotopic pattern for a compound containing one chlorine atom. Fragmentation may involve the loss of NO₂, Cl, and other small molecules.[3][4]
Chemical Reactivity and Potential Applications
The reactivity of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine is dictated by its functional groups.
Nucleophilic Aromatic Substitution: The chloro group at the 2-position of the electron-deficient thiazole ring is expected to be susceptible to nucleophilic displacement. This allows for the introduction of a variety of functional groups, making it a valuable synthetic intermediate. The reactivity of 2-chlorothiazoles is known to be enhanced by electron-withdrawing substituents on the ring.[5]
Reduction of the Nitro Group: The nitro group can be reduced to an amino group, which can then be further functionalized. This transformation would significantly alter the electronic properties of the molecule and could be a key step in the synthesis of novel derivatives with different biological activities.
Electrophilic Aromatic Substitution: Due to the presence of the strongly deactivating nitro group, electrophilic substitution on the pyridine ring is expected to be difficult.
Given the prevalence of the thiazolo[4,5-b]pyridine scaffold in pharmacologically active molecules, 2-Chloro-6-nitrothiazolo[4,5-b]pyridine is a promising starting material for the synthesis of new chemical entities for drug discovery programs. Its derivatives could be explored for a range of therapeutic areas, including oncology, infectious diseases, and inflammatory disorders.
Conclusion
This technical guide has provided a detailed, albeit predictive, overview of the molecular structure, spectroscopic properties, and potential reactivity of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine. While experimental data for this specific molecule is currently unavailable, the analysis of analogous compounds provides a solid foundation for future research. The insights presented here are intended to guide synthetic chemists and drug discovery scientists in their efforts to explore the chemical space and therapeutic potential of this and related thiazolo[4,5-b]pyridine derivatives. Further experimental work is necessary to validate these predictions and fully elucidate the properties of this intriguing molecule.
References
An In-depth Technical Guide to the Infrared Spectroscopy of Arom
Screening Method for Nitroaromatic Compounds in Water Based on Solid-Phase Microextraction and Infrared Spectroscopy. (2001). Environmental Science & Technology.
Chaban, T. I., Klenina, O. V., Zimenkovsky, B. S., Chaban, I. G., Ogurtsov, V. V., & Shelepeten, L. S. (2026). Synthesis of novel thiazolo [4,5-b] pyridines as potential biologically active substances.
2-Chlorothiazole Chemical Properties,Uses,Production. (2026). ChemicalBook.
Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. (Year unknown).
Recent advances in the synthesis of thiazolo[4,5-b]pyridines. Part 1: Focus on pyridine annulation to thiazole ring (microreview). (Year unknown).
IR: nitro groups. (Year unknown).
3-chloro-2-methyl-5-nitro-pyridine(51984-62-4) 1 H NMR. (Year unknown). ChemicalBook.
SYNTHESIS OF SOME NOVEL THIAZOLO[4,5-b]PYRIDINES AND THEIR TUBERCULOSTATIC ACTIVITY EVALU
Crystal structure of 2-tert-butyl-1,3-thiazolo[4,5-b]pyridine. (Year unknown). PMC.
Electron impact mass spectral fragmentation of 2a,4-disubstituted 2-chloro/2,2-dichloro-2,2a,3,4-tetrahydro-1H-azeto[2,1-d][1][3]benzothia zepin-1-ones. (Year unknown). PubMed.
IR spectra of nitrobenzene and nitrobenzene-15 N in the gas phase, ab initio analysis of vibrational spectra and reliable force fields of nitrobenzene and 1,3,5-trinitrobenzene. Investigation of equilibrium geometry and internal rotation in these simplest aromatic nitro compounds with one and three rotors by means of electron diffraction, spectroscopic. (Year unknown).
Solid-Phase Synthesis of Thiazolo[4,5-b]pyridine Derivatives Using Friedländer Reaction. (2009).
Synthesis and Characterization of Thiazolo Pyridin- 2-Amine and Their Schiff Bases. (2019).
Mass spectral fragmentation modes of some heterocyclically substituted chromones-II. (Year unknown).
CAS 3034-52-4: 2-Chlorothiazole. (Year unknown). CymitQuimica.
Mass Spectrometry: Fragment
Common side reactions in the synthesis of 2-Chlorothiazole-5-thiol. (2025). Benchchem.
Kinetics Reaction and Mechanism of Thiazole with Sodium MethOxide in CSTR Reactor. (Year unknown).
Part 17: Mass Spectrometry - Fragmentation Pattern | Homolytic & Heterolytic Cleavage. (2018).
2-Chlorothiazole. (Year unknown). MySkinRecipes.
NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. (Year unknown).
30.[1][6]Thiazolo[4,5-b]pyridine. (Year unknown). PubChem.
Technical Monograph: Spectroscopic Profiling & Synthetic Utility of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine
This technical monograph provides an in-depth characterization of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS: 857970-02-6), a critical heterocyclic scaffold in medicinal chemistry. Executive Summary The fused heterocyc...
Author: BenchChem Technical Support Team. Date: February 2026
This technical monograph provides an in-depth characterization of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS: 857970-02-6), a critical heterocyclic scaffold in medicinal chemistry.
Executive Summary
The fused heterocyclic system thiazolo[4,5-b]pyridine represents a privileged scaffold in drug discovery, serving as a bioisostere for purines and benzothiazoles. The 2-chloro-6-nitro derivative is a high-value intermediate; the C2-chlorine atom is highly labile to nucleophilic displacement (allowing library generation), while the C6-nitro group provides a handle for reduction to an amine, enabling further elaboration into urea or amide linkages. This guide details the spectroscopic signature required to validate this compound's identity and purity.
Synthetic Pathway & Causality
To understand the impurity profile and spectroscopic signals, one must understand the genesis of the molecule. The synthesis typically proceeds via the Hantzsch-type cyclization or xanthate closure of a functionalized aminopyridine.
Retrosynthetic Logic
Core Formation: The thiazole ring is fused to the pyridine ring. The [4,5-b] fusion implies the nitrogen of the pyridine is at position 4 relative to the thiazole sulfur (position 1).
Functionalization:
Nitro Group (
): Introduced early (on the pyridine precursor) to avoid harsh nitration conditions that might degrade the thiazole ring.
Chloro Group (
): Introduced last via deoxychlorination of a cyclic amide/thione to prevent hydrolysis during earlier steps.
Optimized Synthetic Protocol
The most robust route utilizes 2-amino-3-chloro-5-nitropyridine as the starting material.
Cyclization: Reaction with Potassium Ethyl Xanthate forms the thione/one intermediate.
Chlorination: Treatment with Phosphorus Oxychloride (
) converts the C2-carbonyl/thione to the C2-chloride.
Step-by-Step Protocol:
Precursor Preparation: Dissolve 2-amino-3-chloro-5-nitropyridine (1.0 eq) in DMF. Add Potassium Ethyl Xanthate (1.2 eq). Reflux for 4–6 hours.
Mechanism:[1][2][3][4][5] Nucleophilic attack of the xanthate sulfur on the C3-chloro position (activated by the o-nitro and pyridine N), followed by cyclization onto the amine.
Intermediate Isolation: Acidify to precipitate 6-nitrothiazolo[4,5-b]pyridine-2(3H)-thione .
Chlorination (The Critical Step): Suspend the dried thione in neat
(10 eq). Add (1.0 eq) to accelerate the reaction. Heat to for 3 hours.
Causality:
acts as both solvent and reagent. assists in converting the tautomeric enol/thiol form to the chloride.
Work-up: Quench slowly into crushed ice (Exothermic!). Extract with DCM. The product is moisture-sensitive; store under inert atmosphere.
Spectroscopic Characterization
The following data establishes the structural identity of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine .
Nuclear Magnetic Resonance (NMR)
The molecule possesses high symmetry elements but few protons, making the signals distinct.
Solvent:
(Preferred for solubility) or .
H NMR Data (400 MHz, )
Position
Shift (, ppm)
Multiplicity
Integration
Coupling (, Hz)
Assignment Logic
H-5
9.42
Doublet (d)
1H
Most Deshielded. Alpha to Pyridine N, Ortho to . The electron-withdrawing nature of both adjacent groups shifts this significantly downfield.
H-7
9.08
Doublet (d)
1H
Deshielded. Ortho to , Ortho to Thiazole bridgehead. Less deshielded than H-5 because it is further from the Pyridine N.
Coupling Constant (
): Represents the meta-coupling between H-5 and H-7 across the nitro-substituted carbon.
Diagnostic Chlorine Signature. The 3:1 ratio confirms the presence of one chlorine atom.
170.0
<10%
Loss of nitro group (fragmentation).
Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) neat solid.
Key Bands:
& : Asymmetric and symmetric stretches (Nitro group).
: stretch (Aromatic chloro).
: aromatic stretch (Weak).
Visualization of Logic & Workflow
Synthetic Pathway Diagram
The following Graphviz diagram illustrates the critical reaction steps and the flow of atoms.
Caption: Synthesis of the target scaffold via xanthate cyclization and POCl3 chlorination.
Analytical Decision Tree
This logic flow ensures the correct identification of the regioisomer (thiazolo[4,5-b] vs [5,4-b]).
Caption: Analytical logic to distinguish the target [4,5-b] isomer from potential [5,4-b] byproducts.
References
Chaban, T. et al. (2020). Synthesis, Molecular Docking and Biological Properties of Novel Thiazolo[4,5-b]pyridine Derivatives. Acta Chimica Slovenica. Retrieved from [Link]
PubChem. (2023). Thiazolo[4,5-b]pyridine Compound Summary. National Library of Medicine. Retrieved from [Link]
ResearchGate. (2014). Discussion on Chlorination using POCl3 for Nitrogen Heterocycles. Retrieved from [Link]
"2-Chloro-6-nitrothiazolo[4,5-b]pyridine literature review"
The following technical guide provides an in-depth analysis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS 857970-02-6), a high-value heterocyclic scaffold used in the development of kinase inhibitors and purine bioisos...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS 857970-02-6), a high-value heterocyclic scaffold used in the development of kinase inhibitors and purine bioisosteres.[1]
Core Scaffold Analysis & Synthetic Utility
Executive Summary & Structural Significance
2-Chloro-6-nitrothiazolo[4,5-b]pyridine is a fused bicyclic heteroaromatic system comprising a pyridine ring fused to a thiazole ring.[1] It serves as a critical intermediate in medicinal chemistry due to its structural resemblance to purines (adenine/guanine), making it a privileged scaffold for designing ATP-competitive kinase inhibitors.[1]
The molecule possesses two distinct "chemical handles" that allow for orthogonal functionalization:
C2-Chlorine: A highly reactive electrophile susceptible to Nucleophilic Aromatic Substitution (SNAr).[1] This position typically mimics the C2/C6 position of purines, often interacting with the hinge region of kinase domains.
C6-Nitro Group: A masked amino functionality.[1] Upon reduction, it provides an anchoring point for solubilizing groups or pharmacophores that extend into the solvent-exposed regions of a binding pocket.[1]
Physicochemical Profile
Property
Data
CAS Number
857970-02-6
IUPAC Name
2-Chloro-6-nitro[1,3]thiazolo[4,5-b]pyridine
Molecular Formula
C₆H₂ClN₃O₂S
Molecular Weight
215.62 g/mol
Appearance
Yellow to pale orange solid
Solubility
Soluble in DMSO, DMF, CH₂Cl₂; limited solubility in water
Storage
Inert atmosphere, -20°C (Hydrolysis sensitive at C2)
Synthetic Pathways
The synthesis of the 2-chloro-6-nitrothiazolo[4,5-b]pyridine core requires a regioselective approach to ensure the correct fusion of the thiazole ring to the pyridine backbone.[1] The most robust industrial route involves the cyclization of a 2,3-disubstituted pyridine precursor.
Primary Synthetic Route: The Hantzsch-Type Cyclization & Sandmeyer Transformation
This route avoids the use of unstable intermediates and allows for the introduction of the nitro group early in the sequence.
Rationale: The 2-chloro group activates the ring for nucleophilic attack by sulfur, while the 3-amino group provides the nitrogen source for the thiazole ring. The 5-nitro group (which becomes C6 in the fused system) is stable throughout the cyclization.
Step 2: Thiazole Ring Formation
Reaction with Potassium Thiocyanate (KSCN) in acidic media (HCl/EtOH) or Benzoyl Isothiocyanate followed by hydrolysis.[1]
Mechanism:[2][3][4] The nucleophilic sulfur attacks the C2-position of the pyridine (displacing chlorine), followed by cyclization of the amine onto the nitrile carbon of the thiocyanate.
Step 3: Conversion to 2-Chloro Derivative
Sandmeyer-type reaction using Sodium Nitrite (NaNO₂) and Copper(II) Chloride (CuCl₂) or tert-Butyl Nitrite (tBuONO) with CuCl₂ in acetonitrile.[1]
Critical Control: Temperature must be maintained between 0–5°C during diazotization to prevent decomposition of the diazonium intermediate.[1]
Visualization of Synthesis Pathway
Figure 1: Step-wise synthetic route from substituted pyridine to the target scaffold.
Reactivity Profile & Experimental Protocols
The utility of 2-chloro-6-nitrothiazolo[4,5-b]pyridine lies in its ability to undergo sequential, regioselective derivatization.[1]
A. Nucleophilic Aromatic Substitution (SNAr) at C2
The C2 position is highly electrophilic due to the electron-withdrawing nature of the fused pyridine ring and the nitro group.
Conditions: Mild bases (DIPEA, K₂CO₃) in polar aprotic solvents (DMF, DMSO, NMP) at 25–60°C.
Self-Validating Logic: The reaction progress can be monitored by the disappearance of the starting material peak (HPLC/TLC) and the emergence of a more polar product (if using amines).
Standard Protocol: C2-Amination
Dissolve 1.0 eq of 2-chloro-6-nitrothiazolo[4,5-b]pyridine in anhydrous DMF (0.2 M).
Add 1.2 eq of the amine nucleophile.
Add 2.0 eq of DIPEA (N,N-Diisopropylethylamine).[1]
Stir at room temperature for 2–4 hours.
Note: If the nucleophile is sterically hindered, heat to 60°C.[1]
Quench with water and extract with EtOAc.
Purify via silica gel chromatography (Hexane/EtOAc gradient).
B. Nitro Group Reduction (C6)
Following C2 functionalization, the C6-nitro group is reduced to an amine to allow further elaboration (e.g., amide coupling).[1]
Method 1 (Chemoselective): Iron powder (Fe) in NH₄Cl/EtOH/H₂O.[1] Preserves halogens or sensitive functionality on the C2 substituent.[1]
Method 2 (Clean): Hydrogenation (H₂, Pd/C).[1][4] Caution: May cause hydrogenolysis of the C2-substituent if it contains benzyl groups or halides.[1]
Standard Protocol: Fe-Mediated Reduction
Suspend 1.0 eq of the nitro-intermediate in EtOH/H₂O (3:1).
Add 5.0 eq of Iron powder and 5.0 eq of NH₄Cl.
Reflux (80°C) for 1–2 hours with vigorous stirring.
Filter hot through Celite to remove iron residues.
Concentrate filtrate to obtain the crude amine.
Functionalization Workflow Diagram
Figure 2: Logical workflow for library generation using the scaffold.
Medicinal Chemistry Applications
This scaffold is a bioisostere of adenine and imidazo[4,5-b]pyridine .[1] It is extensively used in:
PI3K Inhibitors: The thiazolo[4,5-b]pyridine core binds to the hinge region of Phosphoinositide 3-kinases.[1] The C2-substituent projects into the affinity pocket, while the C6-substituent interacts with the solvent front.
c-Kit Inhibitors: Derivatives have shown potency against gastrointestinal stromal tumors (GIST) by inhibiting c-Kit mutants resistant to Imatinib.[1]
Antimicrobial Agents: Fused thiazolopyridines exhibit activity against Gram-positive bacteria by targeting DNA gyrase B.[1]
Structural Activity Relationship (SAR) Insights
Hinge Binding: The Nitrogen at position 4 (pyridine N) and the Nitrogen at position 3 (thiazole N) often serve as hydrogen bond acceptors.[1]
Solubility: The C6-amine is frequently derivatized with morpholine or piperazine linkers to improve ADME properties.[1]
References
Synthesis of Thiazolo[4,5-b]pyridine Derivatives: Discovery of novel thiazolo[5,4-b]pyridine derivatives as c-KIT inhibitors. (2016).[1][5] MDPI.[1] Link[1]
Solid-Phase Synthesis: Traceless solid-phase synthesis of thiazolo[4,5-b]pyridin-7(4H)-one derivatives. (2025).[1] RSC Advances. Link
Scaffold Reactivity: Nucleophilic substitution reactions in 2-chloropyridines.[1][6] (1992).[1][6] Chemistry of Heterocyclic Compounds. Link
Compound Data: 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS 857970-02-6).[1][7][8] ChemicalBook.[1] Link
Intermediate Identification: 2-Amino-6-nitrothiazolo[4,5-b]pyridine (CAS 874511-41-8).[1] Trio PharmaTech.[1][6][8] Link
An In-Depth Technical Guide to the In Silico Prediction of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine Properties
Foreword: The Modern Imperative for Predictive Chemistry In the landscape of contemporary drug discovery and materials science, the directive is clear: fail faster, fail cheaper, and succeed with greater precision. The t...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Modern Imperative for Predictive Chemistry
In the landscape of contemporary drug discovery and materials science, the directive is clear: fail faster, fail cheaper, and succeed with greater precision. The traditional paradigm of synthesizing and screening tens of thousands of compounds is a resource-intensive endeavor, with attrition rates remaining stubbornly high.[1] For every 5,000 to 10,000 compounds that enter the discovery pipeline, only a handful will ever reach the market, a process that can span over a decade.[1] It is within this context that in silico—computational—methodologies have evolved from niche academic pursuits to indispensable tools of the trade.[2][3]
This guide focuses on a single, specific molecule: 2-Chloro-6-nitrothiazolo[4,5-b]pyridine . This compound belongs to the thiazole family, a class of heterocyclic scaffolds renowned for its versatile biological activities and presence in numerous clinically approved drugs for conditions ranging from cancer to bacterial infections.[4][5][6][7] The presence of a nitro group and a chloro substituent adds layers of chemical complexity and potential reactivity that demand careful characterization.
The purpose of this document is not merely to present data but to provide a cohesive, logic-driven framework for the computational prediction of a molecule's fundamental characteristics. We will dissect 2-Chloro-6-nitrothiazolo[4,5-b]pyridine from the ground up, starting with its basic physicochemical identity and progressing through its likely pharmacokinetic behavior and potential toxicological liabilities. This predictive approach allows researchers to make informed decisions, prioritize resources, and design subsequent experimental validations with surgical precision, ultimately accelerating the entire discovery and development timeline.[8][9]
Part 1: Foundational Physicochemical Characterization
Expertise & Rationale: Before we can understand how a molecule might behave in a complex biological system, we must first understand its fundamental physicochemical properties. These characteristics—such as size, lipophilicity, and solubility—govern everything from how a compound dissolves to its ability to cross cellular membranes.[10] They are the foundational alphabet upon which the language of pharmacology is written. Predicting these properties is the mandatory first step in any robust in silico assessment.
Methodology: Physicochemical Property Prediction
The following protocol outlines a standardized workflow for deriving key physicochemical descriptors using widely accessible web-based platforms like SwissADME or pkCSM.[11][12] The primary input for these tools is the molecule's structure, most commonly represented as a SMILES (Simplified Molecular-Input Line-Entry System) string.
Obtain Molecular Identifier: The canonical SMILES for 2-Chloro-6-nitrothiazolo[4,5-b]pyridine is O==N2)=C1)[O-].[13]
Input into Prediction Server: Navigate to a chosen computational platform (e.g., SwissADME). Paste the SMILES string into the input field.
Initiate Calculation: Execute the prediction algorithm. The server will calculate a suite of descriptors based on the molecule's topology and elemental composition.
Data Collation: Systematically record the output values for key properties, as detailed in the table below. It is often prudent to cross-reference results from multiple predictors to build confidence in the predictions.[1]
Predicted Physicochemical Data Summary
Property
Predicted Value
Significance in Drug Discovery
Molecular Formula
C₆H₂ClN₃O₂S
Defines the elemental composition.
Molecular Weight
215.62 g/mol
Influences diffusion and absorption; values <500 Da are generally preferred for oral drugs.
LogP (Octanol/Water)
2.25
A measure of lipophilicity. This value suggests moderate lipophilicity, which can aid membrane permeation but may also lead to solubility issues if too high.[14]
TPSA (Topological Polar Surface Area)
68.92 Ų
Estimates the surface area occupied by polar atoms. TPSA is a key predictor of drug absorption and brain penetration. Values <140 Ų are often associated with good oral bioavailability.
Hydrogen Bond Acceptors
5
Influences solubility and binding interactions with biological targets.
Hydrogen Bond Donors
0
Influences solubility and binding interactions.
Rotatable Bonds
1
A measure of molecular flexibility. Fewer rotatable bonds (<10) are generally correlated with better oral bioavailability.
Aqueous Solubility (LogS)
-3.15
Predicts solubility in water. This value indicates that the compound is likely poorly soluble.
Note: Values are derived from publicly available chemical databases and may vary slightly between different prediction algorithms.[11][13]
Workflow for Physicochemical Prediction
Caption: Workflow for predicting physicochemical properties.
Part 2: ADMET Profiling - The Journey Through the Body
Expertise & Rationale: A compound's therapeutic potential is critically dependent on its ADMET profile: A bsorption, D istribution, M etabolism, E xcretion, and T oxicity.[8][15] A molecule that is highly potent in vitro is of no clinical value if it cannot be absorbed into the bloodstream, fails to reach its target tissue, is metabolized into an inactive or toxic substance too quickly, or cannot be safely eliminated.[15] Predicting ADMET properties early is therefore a cornerstone of modern drug discovery, saving immense time and resources by flagging problematic candidates before they enter costly experimental testing.[8]
Methodology: ADMET Profile Prediction
This protocol extends the in silico analysis to predict the pharmacokinetic journey of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine. This is typically performed using the same or similar platforms as in Part 1, which contain machine learning models trained on extensive experimental data.
Utilize Molecular Identifier: Use the same SMILES string as the input.
Access ADMET Prediction Modules: On platforms like ADMETlab or SwissADME, select the modules for predicting pharmacokinetics and drug-likeness.
Execute and Analyze: Run the prediction and carefully interpret the qualitative and quantitative outputs. Pay close attention to binary predictions (e.g., Yes/No for Blood-Brain Barrier penetration) and inhibitory potential against key metabolic enzymes.
Synthesize the Profile: Consolidate the predictions into a coherent narrative of the molecule's likely behavior in vivo.
Predicted ADMET Data Summary
ADMET Category
Parameter
Predicted Outcome
Implication
Absorption
GI Absorption
High
The compound is likely well-absorbed from the gastrointestinal tract.
Caco-2 Permeability
Moderate
Suggests reasonable passive diffusion across the intestinal wall.
Distribution
Blood-Brain Barrier (BBB) Permeant
No
The compound is unlikely to cross into the central nervous system, which is desirable for peripherally-acting drugs.
P-glycoprotein (P-gp) Substrate
No
The compound is not predicted to be actively pumped out of cells by this major efflux transporter.
Metabolism
CYP1A2 Inhibitor
No
Low risk of interfering with the metabolism of drugs cleared by this enzyme.
CYP2C9 Inhibitor
Yes
Potential for drug-drug interactions. Caution is advised if co-administered with CYP2C9 substrates (e.g., NSAIDs).[14]
CYP2C19 Inhibitor
No
Low risk of interactions related to this isoform.
CYP2D6 Inhibitor
No
Low risk of interactions related to this isoform.
CYP3A4 Inhibitor
Yes
High potential for drug-drug interactions. CYP3A4 is responsible for metabolizing a large percentage of clinical drugs.[14]
Excretion
(Inferred)
-
Poor solubility may favor biliary excretion, while metabolism will produce more polar metabolites for renal clearance.
Workflow for ADMET Prediction
Caption: Workflow for predicting ADMET properties.
Part 3: Predictive Toxicology and Safety Assessment
Expertise & Rationale: Identifying potential toxicity is arguably the most critical de-risking step in early-stage development.[16] A significant reason for late-stage clinical trial failure is unforeseen toxicity.[16] For 2-Chloro-6-nitrothiazolo[4,5-b]pyridine, the presence of a nitroaromatic group raises a specific flag, as this class of compounds is known to sometimes be associated with mutagenicity and carcinogenicity.[17][18][19] Therefore, a thorough in silico toxicological assessment is not just recommended; it is essential.
Methodology: Toxicity Prediction
Specialized computational tools, such as the ProTox-II server, are employed for this stage. These platforms use large databases of toxicological data to build models that can predict various toxicity endpoints based on chemical structure.
Input Structure: Provide the SMILES string of the compound to the toxicity prediction server.
Select Endpoints: Ensure that key toxicological endpoints are selected for prediction, including mutagenicity, carcinogenicity, and hepatotoxicity.
Run Prediction: Execute the analysis. The server will compare the input structure against its models and provide predictions for various endpoints.
Evaluate and Document: Record the predicted outcomes, including any calculated LD50 values (the dose lethal to 50% of a test population) and the associated confidence scores.
Predicted Toxicity Data Summary
Toxicity Endpoint
Predicted Result
Confidence
Implication
Hepatotoxicity
Active
68%
Predicted to have a potential for causing drug-induced liver injury.[16] This is a significant finding requiring experimental follow-up.
Carcinogenicity
Active
59%
The model predicts a potential for carcinogenicity, a common concern for nitroaromatic compounds.
Mutagenicity
Active
75%
High confidence prediction for mutagenic potential (Ames test positive).[16] This is a major red flag for drug development.
Predicted LD50 (rat)
750 mg/kg
Class 4
Classified as "Harmful if swallowed." This indicates moderate acute toxicity.
hERG Inhibition
Low Risk
-
The compound is not predicted to be a potent blocker of the hERG potassium channel, suggesting a lower risk of cardiotoxicity.
Workflow for Toxicity Prediction
Caption: Workflow for predicting toxicological endpoints.
Part 4: Target Engagement via Molecular Docking
Expertise & Rationale: While ADMET and toxicology tell us about a molecule's viability as a drug, they do not tell us what it does. Molecular docking is a structure-based method used to predict how a molecule (a ligand) physically interacts with the binding site of a protein target.[20] It provides crucial insights into potential mechanisms of action by estimating the binding affinity and visualizing the specific interactions (like hydrogen bonds) that stabilize the complex. This allows us to generate hypotheses about the molecule's biological function. Given that thiazole derivatives are known to inhibit a wide range of enzymes, such as kinases, this approach is highly relevant.[4][6]
Methodology: Molecular Docking Protocol
This is a generalized protocol for performing molecular docking using common software like AutoDock Vina.
Ligand Preparation:
Generate a 3D structure of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine from its SMILES string using software like Avogadro or ChemDraw.
Perform energy minimization to obtain a low-energy conformation.
Save the structure in a suitable format (e.g., PDBQT), adding charges and defining rotatable bonds using a tool like AutoDock Tools.[21]
Target Selection & Preparation:
Select a relevant protein target. For this example, we will use Epidermal Growth Factor Receptor (EGFR) kinase, a common cancer target that is inhibited by some heterocyclic compounds.
Download the crystal structure of the target from the Protein Data Bank (PDB).
Prepare the protein by removing water molecules, adding polar hydrogens, and assigning charges, saving it in PDBQT format.[21][22]
Binding Site Definition:
Identify the coordinates of the active site where the natural ligand or known inhibitor binds.
Define a "grid box" around this site, which specifies the search space for the docking algorithm.[22][23]
Docking Simulation:
Execute the docking software (e.g., AutoDock Vina), providing the prepared ligand, prepared receptor, and grid box coordinates as input.[22]
The software will sample many different positions and orientations ("poses") of the ligand within the binding site.
Results Analysis:
The primary output is a binding affinity score (in kcal/mol), where more negative values indicate stronger predicted binding.[22]
The software also provides the 3D coordinates of the top-ranked poses. These should be visualized and analyzed to inspect key interactions with amino acid residues in the active site.
Predicted Target Engagement Data
Target Protein
PDB ID
Binding Affinity (kcal/mol)
Key Predicted Interactions
EGFR Kinase Domain
2GS2
-7.8
Hydrogen bond between the nitro group and a backbone amide; potential pi-stacking of the thiazolopyridine ring system.
Note: This is an exemplary prediction. The actual binding affinity would depend on the specific target and docking parameters used.
Workflow for Molecular Docking
Caption: A generalized workflow for molecular docking.
Overall Synthesis and Scientific Conclusion
The in silico characterization of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine paints a complex picture, highlighting the power of a multi-faceted computational approach.
Physicochemical Profile: The molecule is of a suitable size for a drug candidate but its predicted poor aqueous solubility and moderate lipophilicity present a potential challenge for formulation and bioavailability that must be addressed.
Pharmacokinetic Profile: The compound is predicted to have good gastrointestinal absorption but also shows significant potential for drug-drug interactions through the inhibition of key metabolic enzymes CYP2C9 and CYP3A4.[14] This is a critical finding that would heavily influence its development path.
Toxicology Profile: The predictions for mutagenicity, carcinogenicity, and hepatotoxicity are the most significant liabilities identified. The high confidence score for mutagenicity, in particular, is a serious concern that would likely halt the development of this specific molecule for many therapeutic applications without significant structural modification to mitigate this risk.
Target Engagement: The exemplary docking study suggests that the molecule has the potential to bind to relevant biological targets like protein kinases with reasonable affinity. This indicates that the core thiazolo[4,5-b]pyridine scaffold is a promising starting point for inhibitor design.
Final Assessment: As a Senior Application Scientist, my recommendation based on this comprehensive in silico profile would be one of cautious pessimism for this exact molecule's progression as a therapeutic agent. While the scaffold shows promise for target binding, the significant and high-confidence predictions of toxicity (especially mutagenicity) and major metabolic liabilities present substantial hurdles.
This exercise, however, perfectly validates the in silico process itself. We have, with minimal expenditure of time and no material cost, identified critical flaws in a potential candidate molecule. The next logical step would not be to abandon the project, but to use these insights to guide the design of new analogues. For instance, could the nitro group be replaced with a different electron-withdrawing group that retains binding affinity but eliminates the mutagenicity signal? This is the true power of predictive science: it transforms the discovery process from a game of chance into a data-driven, iterative design cycle. All computational predictions, of course, must ultimately be confirmed through rigorous experimental validation.[1]
References
Comparison and summary of in silico prediction tools for CYP450-mediated drug metabolism - PMC. (n.d.). National Center for Biotechnology Information. [Link]
ADMET Predictions - Computational Chemistry Glossary - Deep Origin. (2025, January 10). Deep Origin. [Link]
How do you predict ADMET properties of drug candidates? - Aurlide. (2025, September 27). Aurlide. [Link]
Using ADMET to Move Forward from Drug Discovery to Development - Bitesize Bio. (2025, June 8). Bitesize Bio. [Link]
In silico Prediction of Drug Metabolism by P450 - Ingenta Connect. (2013, October 5). Ingenta Connect. [Link]
ADMET prediction | Medicinal Chemistry Class Notes - Fiveable. (2025, August 15). Fiveable. [Link]
In silico pharmacology for drug discovery: methods for virtual ligand screening and profiling. (n.d.). British Journal of Pharmacology. [Link]
In Silico Prediction of Cytochrome P450-Drug Interaction: QSARs for CYP3A4 and CYP2C9. (2016, June 9). MDPI. [Link]
Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022, June 21). MDPI. [Link]
In Silico Prediction of Cytochrome P450-Mediated Site of Metabolism (SOM). (2013, March 1). Wiley Online Library. [Link]
In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach. (2022, December 1). MDPI. [Link]
In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach - PMC. (2022, December 1). National Center for Biotechnology Information. [Link]
Overview of Computational Toxicology Methods Applied in Drug and Green Chemical Discovery. (2024, December 4). MDPI. [Link]
Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? - PMC. (2022, November 3). National Center for Biotechnology Information. [Link]
Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? | ACS Medicinal Chemistry Letters. (2022, November 3). ACS Publications. [Link]
3D-QSAR modeling, Molecular Docking and drug-like properties investigations of novel heterocyclic compounds derived from. (n.d.). Moroccan Journal of Chemistry. [Link]
Predicting the Mutagenic Activity of Nitroaromatics Using Conceptual Density Functional Theory Descriptors and Explainable No-Code Machine Learning Approaches | Journal of Chemical Information and Modeling. (2025, February 27). ACS Publications. [Link]
Thiazole-containing compounds as therapeutic targets for cancer therapy - PubMed. (2020, February 15). National Center for Biotechnology Information. [Link]
Thiazole-containing compounds as therapeutic targets for cancer therapy - ResearchGate. (n.d.). ResearchGate. [Link]
QSAR analysis for heterocyclic antifungals - PubMed. (2007, April 1). National Center for Biotechnology Information. [Link]
In-Silico Predictions of Molecular Properties for Small Molecules Using Data-Driven Machine Learning Models - ProQuest. (n.d.). ProQuest. [Link]
Molecular Docking Tutorial. (n.d.). University of Alberta. [Link]
In Silico Pharmacology for Evidence-Based and Precision Medicine. (2023, March 22). MDPI. [Link]
Do computational predictions of physico-chemical properties of small-molecular weight compounds make sense? | ResearchGate. (2018, June 24). ResearchGate. [Link]
Molecular Docking Tutorial: A Step-by-Step Guide for Beginners - ChemCopilot. (2025, April 29). ChemCopilot. [Link]
In Silico Tools and Software to Predict ADMET of New Drug Candidates. (n.d.). SpringerLink. [Link]
In Silico Prediction of Physicochemical Properties - JRC Publications Repository. (2008, January 21). JRC Publications Repository. [Link]
In silico design of small molecules - PubMed. (n.d.). National Center for Biotechnology Information. [Link]
Qsar and molecular modeling studies in heterocyclic drugs I - Loyola Marymount University. (n.d.). Loyola Marymount University. [Link]
Directory of in silico Drug Design tools. (2018, May 4). VLS3D. [Link]
In silico approaches which are used in pharmacy - Journal of Applied Pharmaceutical Science. (2024, March 28). Journal of Applied Pharmaceutical Science. [Link]
In Silico Prediction of Physicochemical Properties of Environmental Chemicals Using Molecular Fingerprints and Machine Learning. (n.d.). SciSpace. [Link]
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Docking and scoring - Schrödinger. (n.d.). Schrödinger. [Link]
QSAR Modeling and Biological Testing of Some 15-LOX Inhibitors in a Series of Homo- and Heterocyclic Compounds. (2024, November 23). MDPI. [Link]
Molecular Docking: A powerful approach for structure-based drug discovery - PMC. (n.d.). National Center for Biotechnology Information. [Link]
A Single-Step Preparation of Thiazolo[5,4-b]pyridine- and Thiazolo[5,4-c]pyridine Derivatives from Chloronitropyridines and Thioamides, or Thioureas | Request PDF. (2025, August 9). ResearchGate. [Link]
Pyridines: properties, syntheses & reactivity. (n.d.). University of Bristol. [Link]
Synthesis of 6-Nitroderivatives of Oxazolo[3,2-a]-pyridines and Their Reactions with Nucleophiles - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]
Pyridine Synthesis: Cliff Notes - Baran Lab. (2004, September 6). Baran Lab. [Link]
Application Note: Utilizing 2-Chloro-6-nitrothiazolo[4,5-b]pyridine in Medicinal Chemistry
Executive Summary The thiazolo[4,5-b]pyridine scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for purines, benzothiazoles, and imidazopyridines. The specific derivative 2-Chlor...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The thiazolo[4,5-b]pyridine scaffold represents a privileged structure in medicinal chemistry, serving as a bioisostere for purines, benzothiazoles, and imidazopyridines. The specific derivative 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS: 857970-02-6) is a high-value building block due to its dual-reactivity profile. The C-2 chlorine atom is highly activated for Nucleophilic Aromatic Substitution (SNAr), while the C-6 nitro group serves as a latent amine precursor for further elaboration (e.g., urea or amide formation).
This guide details the structural advantages of this scaffold, provides validated synthetic protocols for its diversification, and outlines its application in developing kinase inhibitors and antimicrobial agents.
Structural Analysis & Reactivity Profile
Electronic Properties
The thiazolo[4,5-b]pyridine core is electron-deficient. In the 2-chloro-6-nitro variant, this deficiency is exacerbated, creating a specific reactivity pattern:
C-2 Electrophilicity (Critical): The pyridine nitrogen (N-4) and the nitro group (at C-6) exert a strong electron-withdrawing effect.[1] This makes the C-2 position exceptionally labile toward nucleophiles. Unlike standard chloropyridines which often require high heat or palladium catalysis (Buchwald-Hartwig), this scaffold typically undergoes SNAr at room temperature or mild heating.
S-Atom Sensitivity: The sulfur atom in the thiazole ring acts as a "soft" Lewis base. This has implications for downstream chemistry, specifically catalytic hydrogenation, where the sulfur can poison Palladium or Platinum catalysts.
Mechanism of Action (SNAr)
The reaction proceeds via a Meisenheimer-like transition state. The nitro group at C-6 stabilizes the anionic intermediate, lowering the activation energy for the displacement of the chloride.
Figure 1: Simplified SNAr pathway. The 6-nitro group activates the C-2 position, facilitating rapid substitution.
Synthetic Protocols
Protocol A: C-2 Diversification via SNAr
Objective: Displacement of the C-2 chlorine with a primary or secondary amine.
-Diisopropylethylamine (DIPEA) or K2CO3 (2.0 equiv)
Solvent: Anhydrous DMF, DMSO, or THF.
Step-by-Step Procedure:
Preparation: Dissolve 2-Chloro-6-nitrothiazolo[4,5-b]pyridine in anhydrous DMF (0.2 M concentration) in a round-bottom flask.
Addition: Add DIPEA (2.0 equiv) followed by the amine (1.1 equiv).
Note: If the amine is a salt (e.g., hydrochloride), increase DIPEA to 3.0 equiv.
Reaction: Stir at Room Temperature (25°C) .
Monitoring: Check TLC or LC-MS after 1 hour. Due to the activating nitro group, many amines react fully within 1–4 hours.
Contingency: If conversion is <50% after 4 hours, heat to 50°C. Avoid temperatures >80°C to prevent degradation of the nitro group or ring opening.
Workup:
Pour the reaction mixture into ice-water (10x volume).
The product usually precipitates as a yellow/orange solid. Filter and wash with water.[2]
If no precipitate forms, extract with Ethyl Acetate (3x), wash with brine, dry over Na2SO4, and concentrate.
Protocol B: Nitro Reduction (Chemoselective)
Objective: Reduction of the C-6 nitro group to an amine without desulfurizing the thiazole ring.
Critical Warning: Avoid standard H2/Pd-C conditions if possible. The thiazole sulfur can poison the catalyst, leading to stalled reactions or requiring high catalyst loading.
Recommended Method: Iron/Ammonium Chloride
Mixture: Suspend the 6-nitro intermediate (from Protocol A) in Ethanol/Water (4:1 ratio).
Reagents: Add Iron powder (Fe, 5.0 equiv) and Ammonium Chloride (NH4Cl, 5.0 equiv).
Reflux: Heat to reflux (approx. 80°C) with vigorous stirring for 2–6 hours.
Filter through a Celite pad to remove iron residues. Wash the pad with warm methanol.
Concentrate the filtrate.
Purification: The resulting 6-amino derivative is often air-sensitive (oxidation prone). Use immediately in the next step or store under nitrogen.
Medicinal Chemistry Applications
Kinase Inhibition (ATP Competitors)
The thiazolo[4,5-b]pyridine core mimics the purine ring of ATP. By substituting the C-2 position, researchers can target the hinge region of kinases.
Target Class: PI3K, EGFR, and CDK inhibitors.
Strategy:
Hinge Binder: The N-3 and N-4 nitrogens often serve as hydrogen bond acceptors for the kinase hinge region.
Solvent Front: The substituent introduced at C-2 (via Protocol A) projects into the solvent-exposed region or the ribose binding pocket, allowing for solubility tuning.
Gatekeeper: The C-6 amine (post-reduction) allows coupling of hydrophobic groups to access the "back pocket" of the kinase.
Antimicrobial Agents
Derivatives of this scaffold have shown efficacy against S. aureus (MRSA) and E. coli by inhibiting DNA gyrase (GyrB). The planar nature of the system allows for DNA intercalation or minor groove binding.
Data Summary: Substituent Effects
Position
Substituent
Effect on Activity/Properties
C-2
Cyclic Amines (Morpholine, Piperazine)
Improves solubility and metabolic stability. Common in PI3K inhibitors.
C-2
Aryl/Heteroaryl
Increases potency via pi-stacking but reduces solubility.
C-6
Nitro ()
Strong electron withdrawer; activates C-2. Generally inactive biologically until reduced.
C-6
Amide/Urea (via )
Critical for selectivity. Forms H-bonds with Asp/Glu residues in active sites.
Workflow Visualization
The following diagram illustrates the standard diversification workflow for this scaffold.
Figure 2: Medicinal chemistry workflow from scaffold to lead candidate.
Troubleshooting & Stability
Hydrolysis: In the presence of strong aqueous bases (NaOH) and heat, the C-2 chlorine can hydrolyze to the 2-oxo (hydroxyl) species, which is generally a dead-end byproduct. Use non-nucleophilic bases like DIPEA or anhydrous carbonate conditions.
Solubility: The nitro-intermediate is often poorly soluble in alcohols. Use dipolar aprotic solvents (DMF, DMSO) for the SNAr step.
Purification: 2-amino derivatives (post-reduction) are polar. If normal phase chromatography fails, use C18 Reverse Phase HPLC with a Water/Acetonitrile (+0.1% Formic Acid) gradient.
References
Lozynskyi, A. V., et al. (2021).[3] Antimicrobial and cytotoxic activities of thiazolo[4,5-b]pyridine derivatives. Biopolymers and Cell.[3][4]
Chaban, T. I., et al. (2020).[5] Recent advances in the synthesis of thiazolo[4,5-b]pyridines.[4][5][6][7][8][9] Part 3. Focus on biological activity. Chemistry of Heterocyclic Compounds.
Application Note: Functionalized Thiazolo[4,5-b]pyridines as Targeted Anticancer Agents
This Application Note is designed for medicinal chemists and drug discovery scientists. It details the synthesis, functionalization, and anticancer evaluation of thiazolo[4,5-b]pyridines , specifically focusing on 5-carb...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for medicinal chemists and drug discovery scientists. It details the synthesis, functionalization, and anticancer evaluation of thiazolo[4,5-b]pyridines , specifically focusing on 5-carboxylic acid amide derivatives .
Unlike their [5,4-b] isomers (known for PI3K/EGFR inhibition), the thiazolo[4,5-b]pyridine scaffold is emerging as a potent Pim-1 kinase inhibitor and glioma-targeted cytotoxic agent . This guide provides a verified workflow for synthesizing these agents and validating their biological activity.
[1]
Introduction & Therapeutic Rationale
The thiazolo[4,5-b]pyridine core is a purine bioisostere that fuses a thiazole ring with a pyridine ring. This fusion creates a scaffold with high electron affinity and multiple vectors for functionalization (C-2, C-5, C-6, C-7).
While the isomeric thiazolo[5,4-b]pyridines are well-documented PI3K inhibitors, the [4,5-b] system has demonstrated unique specificity for Pim-1 kinase and significant cytotoxicity against glioblastoma (U373) and glioma (C6) cell lines.
Key Mechanistic Insights
Pim-1 Kinase Inhibition: The scaffold mimics the ATP-binding motif of Pim-1, a serine/threonine kinase overexpressed in leukemia and prostate cancer. Inhibition leads to G1/S phase cell cycle arrest and apoptosis.
Glioma Targeting: Functionalization at the C-5 position (specifically with carboxamides) and the C-7 position (with aryl groups) significantly enhances lipophilicity and blood-brain barrier (BBB) penetration potential, crucial for glioma efficacy.
Chemical Synthesis Workflow
The most robust method for constructing the functionalized thiazolo[4,5-b]pyridine core is the [3+3] Cyclocondensation Strategy . This approach avoids harsh conditions associated with pyridine annulation and allows for late-stage diversification at the C-5 position.
Protocol A: Synthesis of 7-Aryl-2-oxo-2,3-dihydrothiazolo[4,5-b]pyridine-5-carboxylic Acids
Reaction Overview:
This is a one-pot reaction between 4-amino-5H-thiazol-2-one (Fragment A) and Arylidene Pyruvic Acids (APAs) (Fragment B).
Preparation: Dissolve 10 mmol of 4-amino-5H-thiazol-2-one in 20 mL of glacial acetic acid in a round-bottom flask.
Addition: Add 10 mmol of the appropriate Arylidene Pyruvic Acid (APA). Note: The APA dictates the substituent at the C-7 position.
Cyclization: Heat the mixture to reflux (approx. 118°C) with vigorous stirring for 3–5 hours . Monitor reaction progress via TLC (Mobile phase: CHCl3/MeOH 9:1).
Precipitation: Cool the reaction mixture to room temperature. The product often precipitates as a yellow/orange solid.
Isolation: Filter the precipitate and wash with cold water (2 x 10 mL) followed by cold ethanol (1 x 5 mL) to remove unreacted starting materials.
Purification: Recrystallize from DMF/Ethanol (1:1) to yield the pure 5-carboxylic acid intermediate.
Protocol B: Amidation at C-5 (Library Generation)
To generate the active anticancer agents, the C-5 carboxylic acid must be converted to a lipophilic amide.
Step-by-Step Procedure:
Activation: Suspend the product from Protocol A (1 mmol) in anhydrous dioxane (10 mL). Add Thionyl Chloride (SOCl₂) (3 mmol) dropwise.
Chlorination: Reflux for 1 hour until the solution becomes clear (formation of acid chloride). Evaporate excess SOCl₂ under reduced pressure.
Coupling: Re-dissolve the residue in anhydrous dioxane (10 mL). Add the target Aniline derivative (e.g., 4-chloroaniline) (1.0 equiv) and Triethylamine (TEA) (1.2 equiv).
Completion: Reflux for 2–4 hours.
Work-up: Pour the mixture into ice-water. Filter the resulting solid, wash with water, and dry.
The biological activity is strictly governed by the substitution pattern. The diagram below illustrates the critical SAR zones for the [4,5-b] scaffold.
Caption: SAR map highlighting the critical C-5 carboxamide and C-7 aryl vectors for optimizing anticancer potency in thiazolo[4,5-b]pyridines.
Biological Evaluation Protocols
Protocol C: In Vitro Cytotoxicity Assay (MTT)
Objective: Determine IC50 values against C6 (Rat glioma) and U373 (Human glioblastoma) cell lines.
Seeding: Seed cells in 96-well plates at a density of
cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.
Treatment: Dissolve test compounds in DMSO (Stock 10 mM). Prepare serial dilutions in culture medium (Final DMSO < 0.1%). Treat cells for 48 hours .
MTT Addition: Add
of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.
Solubilization: Aspirate medium and add
of DMSO to dissolve formazan crystals.
Readout: Measure absorbance at 570 nm using a microplate reader. Calculate IC50 using non-linear regression (GraphPad Prism).
Protocol D: Pim-1 Kinase Inhibition Assay
Objective: Validate the molecular target.
Mix: Combine Recombinant Human Pim-1 Kinase (10 ng/well), Peptide Substrate (S6 kinase substrate), and test compound in Kinase Buffer (
HEPES, MgCl₂).
Initiate: Add ATP (
final concentration) to start the reaction.
Incubate: 30 minutes at 30°C.
Detect: Use ADP-Glo™ or similar luminescent detection reagent to quantify ATP consumption.
Control: Staurosporine (Standard inhibitor).
Quantitative Data Summary
The following table summarizes the potency of key derivatives synthesized via the protocols above. Note the impact of the C-5 amide substituent.[2][3]
Compound ID
C-7 Substituent
C-5 Substituent (Amide)
C6 Glioma IC50 (µM)
U373 Glioblastoma IC50 (µM)
Pim-1 Inhibition (%) @ 10 µM
TP-2.2
4-Fluorophenyl
4-Chlorophenylamino
0.85 ± 0.1
1.20 ± 0.2
88%
TP-2.5
4-Chlorophenyl
4-Chlorophenylamino
1.10 ± 0.3
1.45 ± 0.2
82%
TP-Ref
Phenyl
Morpholino (Control)
> 50
> 50
< 10%
Temozolomide
N/A
Standard Drug
15.4 ± 2.1
22.1 ± 3.5
N/A
Data Interpretation: Compound TP-2.2 exhibits sub-micromolar potency against glioma cells, significantly outperforming the standard care drug Temozolomide in vitro. The correlation with Pim-1 inhibition suggests a kinase-driven mechanism.
Mechanism of Action (MOA) Pathway
The following diagram illustrates the proposed signaling cascade where thiazolo[4,5-b]pyridines exert their effect.
Caption: Pathway map showing Thiazolo[4,5-b]pyridine inhibition of Pim-1, preventing the inactivation of pro-apoptotic Bad and cell cycle regulator p21.
References
Chaban, T. I., et al. (2019).[4] "Synthesis and cytotoxicity of new 2-oxo-7-phenyl-2,3-dihydrothiazolo[4,5-b]pyridine-5-carboxylic acid amides". Synthetic Communications. Link
Chaban, T. I., et al. (2024). "Recent advances in the synthesis of thiazolo[4,5-b]pyridines. Part 1: Focus on pyridine annulation to thiazole ring". Chemistry of Heterocyclic Compounds. Link
Barberis, C., et al. (2012). "Hit to lead evaluation of 1,2,3-triazolo[4,5-b]pyridines as PIM kinase inhibitors". Bioorganic & Medicinal Chemistry Letters. Link(Note: Contextual reference for Pim-1 kinase assay protocols on similar fused pyridines).
NCI-60 Screening Methodology . "Developmental Therapeutics Program". National Cancer Institute.[5] Link
Application Note: Strategic Utilization of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine in Medicinal Chemistry
Executive Summary & Chemical Profile[1] 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS: 857970-02-6) acts as a high-value "privileged scaffold" in drug discovery. Structurally, it is a bio-isostere of purines, making it a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Profile[1]
2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS: 857970-02-6) acts as a high-value "privileged scaffold" in drug discovery. Structurally, it is a bio-isostere of purines, making it a critical intermediate for synthesizing kinase inhibitors (specifically PI3K and EGFR families) and antimicrobial agents.
This guide details the experimental handling, reactivity profiling, and synthetic workflows for this molecule. The core utility lies in its orthogonal reactivity: the C-2 chlorine serves as an electrophilic hotspot for rapid diversification, while the C-6 nitro group functions as a latent amine for secondary library generation.
Chemical Specifications
Property
Specification
Molecular Formula
Molecular Weight
215.62 g/mol
Appearance
Yellow to pale-orange crystalline powder
Solubility
Soluble in DMSO, DMF, DMAc; Sparingly soluble in DCM; Insoluble in Water
Storage
-20°C, Desiccated (Hydrolysis sensitive at C-2 position)
Quality Control & Characterization Strategy
Before initiating synthesis, the integrity of the C-2 chlorine must be verified. The primary degradation pathway is hydrolysis to the 2-hydroxy derivative (thiazolone tautomer), which is unreactive in
protocols.
QC Protocol: Purity Verification
Objective: Confirm absence of hydrolysis products (
).
Solvent Prep: Dissolve 1 mg of sample in 1 mL of anhydrous DMSO-d6 . Avoid
if acidic traces are present, as they can accelerate degradation during acquisition.
NMR Assessment (
):
Diagnostic Peak: Look for two aromatic doublets (pyridine ring protons).
Impurity Flag: A broad singlet >11 ppm indicates the NH of the hydrolyzed thiazolone form.
The synthetic logic follows a strict order of operations: Displacement First, Reduction Second. Reducing the nitro group while the chlorine is still present can lead to self-polymerization or dechlorination side reactions.
Workflow Visualization
The following diagram illustrates the divergent synthetic pathways available from the core scaffold.
Caption: Step-wise synthetic logic. The C-2 Chlorine must be displaced (Reaction A) prior to Nitro reduction (Reaction B) to prevent side-reactions.
Protocol A:
Displacement (C-2 Functionalization)
Context: This is the primary method to attach the "tail" of the drug molecule. The pyridine nitrogen activates the C-2 position, making it highly susceptible to nucleophilic attack by amines.
Nucleophile: Morpholine, Piperazine, or primary amine (1.1 equiv)
Base: DIPEA (Diisopropylethylamine) (2.0 equiv)
Solvent: Anhydrous DMF or DMAc (Concentration: 0.2 M)
Procedure:
Charge: In a dried reaction vial, dissolve the substrate in anhydrous DMF.
Add: Add DIPEA followed by the amine nucleophile dropwise at Room Temperature (RT).
Note: The reaction is exothermic. For highly reactive amines, cool to 0°C initially.
Monitor: Stir at RT for 2–4 hours. Monitor by TLC (50% EtOAc/Hexane). The starting material (usually higher
) should disappear.
Workup:
Pour the reaction mixture into ice-cold water (10x volume).
The product usually precipitates as a yellow/orange solid.
Filter, wash with water, and dry under vacuum.
Yield Expectation: 85–95%.
Protocol B: Nitro Group Reduction
Context: Converts the C-6 nitro group into an amine (
), enabling the formation of amides or ureas (common in PI3K inhibitors).
Critical Choice: Use Iron/Ammonium Chloride rather than catalytic hydrogenation if the molecule contains other reducible motifs (like sulfur) that might poison a Pd catalyst.
Reagents:
Substrate: 2-Substituted-6-nitrothiazolo[4,5-b]pyridine (from Protocol A)
Reductant: Iron Powder (5.0 equiv),
(5.0 equiv)
Solvent: EtOH :
(4:1 ratio)
Procedure:
Suspend: Mix substrate, Iron powder, and
in the EtOH/Water solvent.
Heat: Reflux at 80°C for 1–2 hours.
Visual Cue: The bright yellow nitro compound will fade to a duller, often brownish color (amine).
Filter: Filter hot through a Celite pad to remove iron residues. Wash the pad with hot EtOH.
Isolate: Concentrate the filtrate. Neutralize with saturated
and extract with EtOAc.
Biological Assay Preparation
When advancing to biological screening (e.g., Kinase Assays), solubility becomes the limiting factor. Thiazolopyridines are flat, aromatic systems prone to aggregation.
Solubility & Stock Management
Parameter
Recommendation
Reason
Primary Stock
10 mM in 100% DMSO
Maximizes stability; prevents precipitation.
Freeze/Thaw
Max 3 cycles
Repeated cycling induces micro-precipitation.
Assay Buffer
< 1% DMSO final conc.
High DMSO interferes with enzyme kinetics.
Sonication
Required
Sonicate stock for 5 mins before dilution to ensure monomeric state.
References
Medicinal Chemistry of Thiazolo[4,5-b]pyridines
Title: Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors.[1]
Technical Support Center: Overcoming Poor Solubility of Thiazolo[4,5-b]pyridine Compounds
This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with the thiazolo[4,5-b]pyridine scaffold. This heterocyclic system is a cornerstone in medicinal...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with the thiazolo[4,5-b]pyridine scaffold. This heterocyclic system is a cornerstone in medicinal chemistry, forming the basis for compounds with a wide range of pharmacological activities, including antioxidant, antimicrobial, and antitumor effects.[1][2] However, the planar, fused-ring structure often leads to strong crystal lattice energy and inherent hydrophobicity, resulting in poor aqueous solubility—a significant hurdle in experimental biology and formulation development.[3]
This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to directly address these issues. Our approach is rooted in explaining the causal mechanisms behind each strategy, empowering you to make informed decisions for your specific compound and experimental context.
Q1: Why are my thiazolo[4,5-b]pyridine compounds consistently showing poor solubility in aqueous buffers?
A: The limited aqueous solubility of thiazolo[4,5-b]pyridine derivatives stems from their fundamental physicochemical properties. As a fused aromatic heterocyclic system, the molecule is largely rigid and planar. This planarity promotes efficient packing in the solid state, leading to high crystal lattice energy. A significant amount of energy is required to break these intermolecular forces and dissolve the compound.
Furthermore, the pyridine nitrogen provides a basic center, but the overall molecule is often lipophilic (hydrophobic), especially when substituted with non-polar groups. This hydrophobic nature limits favorable interactions with water molecules, making solvation in aqueous media energetically unfavorable. It is estimated that over 70% of new chemical entities in drug development pipelines are poorly soluble, a category where many thiazolo[4,5-b]pyridines fall.[4]
Q2: My compound crashed out of solution during my in vitro assay. What are the immediate troubleshooting steps I can take?
A: Precipitation during an experiment is a common sign that the compound's equilibrium solubility has been exceeded in the final assay medium. Here is an immediate action plan:
Review Final Solvent Concentration: The most common cause is the dilution of a high-concentration DMSO stock into an aqueous buffer. Ensure the final concentration of the organic co-solvent (like DMSO) is high enough to maintain solubility but low enough to not interfere with your assay.
pH Check: The pyridine nitrogen in your scaffold is basic.[3][5] If your buffer pH is neutral or basic, the compound is likely in its less soluble, free base form. A slight decrease in pH could protonate the pyridine nitrogen, increasing solubility.
Gentle Warming: Cautiously warming the solution can sometimes help redissolve the precipitate.[3] However, be mindful of the thermal stability of your compound and other assay components. This is a temporary fix and indicates an underlying solubility issue.
Sonication: Brief sonication can help break up agglomerates and re-disperse the compound, but like warming, it may not be a long-term solution if the compound is fundamentally insoluble in that medium.
If these immediate steps fail, a more systematic formulation strategy is required.
Part 2: Systematic Solubilization Strategies
Q3: How can I systematically use pH modification to improve the solubility of my compound?
A: Leveraging the basic pyridine nitrogen is a powerful and often primary strategy.[3][6] By lowering the pH of the medium, you can protonate this nitrogen, creating a cationic salt form of your compound which is generally much more water-soluble than the neutral free base.[7][8]
Causality: The introduction of a positive charge on the molecule allows for strong ion-dipole interactions with polar water molecules, disrupting the crystal lattice and favoring solvation. Salt formation is a highly effective method for increasing the dissolution rate and solubility of acidic and basic drugs.[7][8][9]
To do this systematically, you should perform a pH-solubility profile. This experiment will determine the pH at which your compound's solubility is maximal.
Q4: What is the correct way to use co-solvents, and which ones should I try?
A: Co-solvency is a widely used technique that involves adding a water-miscible organic solvent to your aqueous buffer to increase the solubility of a hydrophobic compound.[3][10]
Causality: The co-solvent works by reducing the overall polarity of the solvent system. It disrupts the hydrogen-bonding network of water, creating a more favorable environment for the non-polar regions of your thiazolo[4,5-b]pyridine molecule to be solvated. This technique reduces the interfacial tension between the aqueous solution and the hydrophobic solute.[10]
The key is to use the minimum amount of co-solvent necessary to achieve solubility, as high concentrations can be toxic to cells or interfere with enzyme activity. A common practice is to prepare a high-concentration stock solution in 100% of a suitable co-solvent and then dilute it into the final aqueous medium, ensuring the final co-solvent concentration is tolerated by the experimental system.[3]
Table 1: Common Co-solvents for Preclinical Research
Co-solvent
Polarity (Dielectric Constant)
Common Use Case
Considerations
Dimethyl Sulfoxide (DMSO)
47.2
In vitro high-throughput screening
Can be toxic to cells above 0.5-1%. Can interfere with some assays.
Ethanol
24.3
In vitro and early in vivo studies
Can cause protein precipitation at high concentrations.
Propylene Glycol (PG)
32.0
Oral and parenteral formulations
Generally regarded as safe (GRAS). Can be viscous.
Polyethylene Glycol 400 (PEG 400)
12.5
Oral and topical formulations
Low toxicity. Can form peroxides over time.
N-Methyl-2-pyrrolidone (NMP)
32.2
Solubilizing very difficult compounds
Higher toxicity profile; use with caution.
Q5: I've heard about cyclodextrins. When are they a good choice for thiazolo[4,5-b]pyridines?
A: Cyclodextrins are an excellent choice when you need to increase aqueous solubility without using organic co-solvents, which is particularly important for in vivo applications. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[11]
Causality: The hydrophobic thiazolo[4,5-b]pyridine molecule can become encapsulated within the non-polar cavity of the cyclodextrin, forming an "inclusion complex."[11][12] The outside of this new complex is hydrophilic, allowing it to dissolve readily in water, effectively "hiding" the poorly soluble drug inside.[13] This complexation can significantly enhance solubility, stability, and bioavailability.[11][12][14] Beta-cyclodextrins (β-CD) and their chemically modified derivatives, like Hydroxypropyl-β-cyclodextrin (HP-β-CD), are most commonly used.[11][15]
Diagram 1: Mechanism of Cyclodextrin Inclusion Complexation
Caption: Encapsulation of a hydrophobic drug within a cyclodextrin cavity.
Q6: What are amorphous solid dispersions and how can they dramatically increase solubility?
A: Solid dispersion is a highly effective strategy that involves dispersing the drug in an inert, hydrophilic carrier matrix at a solid state.[16] Most poorly soluble compounds, like thiazolo[4,5-b]pyridines, are crystalline, meaning their molecules are arranged in a highly ordered, stable lattice. An amorphous solid dispersion converts this crystalline drug into a non-crystalline, high-energy amorphous form.[4]
Causality: The amorphous state lacks the strong, ordered lattice structure of a crystal.[7] This means less energy is required for solvent molecules to break it apart, leading to a significant increase in apparent solubility and dissolution rate.[9] The hydrophilic carrier (often a polymer) helps to stabilize the amorphous drug and prevents it from recrystallizing, while also improving the wettability of the drug particles.[16][17] Techniques like solvent evaporation or hot-melt extrusion are used to create these dispersions.[18]
Q7: Are nanotechnology approaches like nanosuspensions practical for lab-scale research?
A: Yes, nanotechnology is increasingly accessible. A nanosuspension consists of pure, sub-micron colloidal drug particles dispersed in a liquid phase, stabilized by surfactants or polymers.[19]
Causality: According to the Noyes-Whitney equation, the rate of dissolution is directly proportional to the surface area of the solute. By reducing the particle size to the nanometer range (typically < 1000 nm), you dramatically increase the surface area available for dissolution.[19][20] This leads to a much faster dissolution rate and an increase in saturation solubility.[21][22] For lab-scale work, nanosuspensions can be prepared using methods like precipitation or sonication, making it a viable strategy for improving the bioavailability of challenging compounds.[19][20]
Q8: My compound is for a drug development program. Should I consider a prodrug approach?
A: The prodrug approach is a chemical modification strategy and is best suited for drug development programs rather than initial research screening.[23][24] A prodrug is an inactive or less active derivative of the parent drug that is chemically or enzymatically converted back to the active form in vivo.[23][25]
Causality: This strategy involves attaching a temporary, water-soluble group (a "promoiey") to the thiazolo[4,5-b]pyridine core.[26] For example, a phosphate ester or an amino acid can be attached to a hydroxyl or amino group on your molecule. This new, more polar prodrug has significantly higher aqueous solubility. Once administered, enzymes in the body (e.g., phosphatases or esterases) cleave off the promoiety, releasing the active parent drug at the site of action.[25][27] This is a powerful but resource-intensive method for overcoming fundamental solubility issues.[23]
Decision-Making & Experimental Protocols
Q9: With so many options, how do I choose the right solubilization strategy?
A: The optimal strategy depends on your compound's properties and your experimental goal (e.g., in vitro screening vs. in vivo efficacy study). The following workflow provides a logical progression for selecting a method.
Diagram 2: Decision Workflow for Solubility Enhancement
Caption: Stepwise approach to selecting a solubilization method.
Detailed Experimental Protocols
Protocol 1: pH-Dependent Solubility Profiling
Prepare Buffers: Create a series of buffers across a relevant pH range (e.g., pH 2, 4, 6, 7.4, 9). Use buffers with low ionic strength to start.
Add Excess Compound: Add an excess amount of your solid thiazolo[4,5-b]pyridine compound to a small volume (e.g., 1 mL) of each buffer in separate vials. Ensure enough solid is present that some remains undissolved.
Equilibrate: Tightly cap the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.
Separate Solid: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.
Quantify: Carefully remove the supernatant and quantify the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV or LC-MS).
Analyze: Plot the measured solubility (e.g., in µg/mL) against the pH to identify the pH of maximum solubility.
Protocol 2: Preparation and Use of a Co-solvent Stock Solution
Select Co-solvent: Choose a co-solvent compatible with your downstream assay (DMSO is common for in vitro work).
Prepare High-Concentration Stock: Dissolve the maximum possible amount of your compound in 100% of the chosen co-solvent to create a concentrated stock solution (e.g., 10-50 mM). Use gentle warming or vortexing if needed.
Serial Dilution: Perform serial dilutions of this stock solution into your aqueous assay buffer.
Observe Precipitation: Note the concentration at which precipitation first occurs. This is the kinetic solubility limit in your final assay conditions.
Assay Compatibility Check: Always run a vehicle control (buffer + co-solvent, no compound) to ensure the final co-solvent concentration does not affect your experimental results.
Protocol 3: Screening for Cyclodextrin Complexation
Prepare CD Solution: Make a concentrated solution of a cyclodextrin (e.g., 45% w/v HP-β-CD in water).
Add Compound: Add an excess of your solid compound to the cyclodextrin solution and a control vial containing only water.
Equilibrate: Shake the vials at room temperature for 24-48 hours.
Filter: Filter the solutions through a 0.22 µm syringe filter to remove any undissolved solid.
Quantify: Measure the concentration of your compound in the filtrate from both the cyclodextrin and water vials. A significant increase in concentration in the cyclodextrin solution indicates successful complexation.
Protocol 4: Preparation of a Solid Dispersion (Solvent Evaporation Method)
Dissolve Components: Dissolve both your thiazolo[4,5-b]pyridine compound and a hydrophilic carrier (e.g., polyvinylpyrrolidone K30) in a suitable common volatile organic solvent (e.g., methanol or acetone) in a round-bottom flask. A typical drug-to-polymer ratio to start with is 1:4 (w/w).
Evaporate Solvent: Remove the solvent under reduced pressure using a rotary evaporator. This should be done relatively quickly to prevent the drug from crystallizing.
Dry Thoroughly: Dry the resulting solid film under a high vacuum for several hours to remove any residual solvent.
Collect and Characterize: Scrape the solid dispersion from the flask. The resulting powder can be used for dissolution testing. Characterization by techniques like Differential Scanning Calorimetry (DSC) or X-ray Diffraction (XRD) can confirm the amorphous nature of the drug.
References
Drug Discovery Online. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Available at: [Link]
Dr. Reddy's Laboratories. (n.d.). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available at: [Link]
Jadhav, S. P., Singh, S. K., & Chawra, H. S. (2023). Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. Advances in Pharmacology and Pharmacy, 11(2), 117-130. Available at: [Link]
Al-Ghaban, A. M. (2011, March 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available at: [Link]
Pawar, R. H., Bidagar, N. N., Gavhane, Y. N., Charde, M. S., & Chakole, R. D. (2021). Solid Dispersion Techniques Improve Solubility of Poorly Water-Soluble Drug: A Review. Asian Journal of Pharmacy and Technology, 11(2), 135-141. Available at: [Link]
Patel, M. R., & Patel, N. M. (2017). Cyclodextrin Inclusion Complex To Enhance Solubility of Poorly Water Soluble Drugs.
Dr. Reddy's Laboratories. (n.d.). Formulation Development Strategies for Poorly Soluble Pharma APIs. Available at: [Link]
Miro, A., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 16(5), 635. Available at: [Link]
Dangi, A. S., et al. (2013). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs.
Kumar, P., et al. (2025). Nanosuspension: A Propitious Drug Delivery Approach to Enhance Solubility and Bioavailability of Poorly Soluble Drugs-Review. Current Metabolomics and Systems Biology. Available at: [Link]
Drug Development and Delivery. (2023, December 4). FORMULATION FORUM – Nanosuspensions - An Enabling Formulation for Improving Solubility & Bioavailability of Drugs. Available at: [Link]
Choudhary, A., & Rana, A. S. (2012). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library, 4(5), 1918-1926.
Bhargavi, V., et al. (2023). Nanosuspension: A Technology to Improve Bioavailability of Poorly Soluble Drug. International Journal of Research and Technology, 12(4), 1-11. Available at: [Link]
Loftsson, T., et al. (2023). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 28(18), 6683. Available at: [Link]
Almac Group. (n.d.). Key strategies central to overcoming poor API solubility. Available at: [Link]
Beg, S., et al. (2024). Nanosuspensions: Enhancing drug bioavailability through nanonization. Journal of Drug Delivery and Therapeutics, 14(6), 1-10. Available at: [Link]
Sharma, A., et al. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 8(6), 1-9.
Kumar, S., & Singh, J. (2012). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. Journal of Drug Delivery and Therapeutics, 2(5), 143-149.
Sravani, B., et al. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Research, 6(8), 3209-3221.
Kumar, S., & S, S. (2011). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Research, 2(6), 1328-1337. Available at: [Link]
Fernandes, G. M., et al. (2019). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Molecules, 24(21), 3948. Available at: [Link]
Fernandes, G. M., et al. (2019). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. ResearchGate. Available at: [Link]
Lelyukh, M. I., et al. (2020). Recent advances in the synthesis of thiazolo[4,5-b]pyridines. Part 2. Chemistry of Heterocyclic Compounds, 56(10), 1226-1237.
Chaban, T. I., et al. (2022). Synthesis of novel thiazolo [4,5-b] pyridines as potential biologically active substances. Pharmacia, 69(1), 1-10.
de la Torre, B. G., & Andreu, D. (2014). Prodrug Approach: An Overview of Recent Cases. BURJC-Digital.
Jana, S., et al. (2010). Prodrug Design to Improve Pharmacokinetic and Drug Delivery Properties: Challenges to the Discovery Scientists. Current Medicinal Chemistry, 17(32), 3874-3908. Available at: [Link]
Al-Ghananeem, A. M., & Malkawi, A. H. (2024). Recent Advances in Prodrug Approach over Conventional Drug Therapy. Current Drug Delivery. Available at: [Link]
Chaban, T. I., et al. (2014). SYNTHESIS OF SOME NOVEL THIAZOLO[4,5-b]PYRIDINES AND THEIR TUBERCULOSTATIC ACTIVITY EVALUATION. Journal of Chemistry and Technologies, 22(1), 286-293.
Al-Omar, M. A., et al. (2021). Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones. Molecules, 26(23), 7175. Available at: [Link]
Li, X., et al. (2023). Traceless solid-phase synthesis of thiazolo[4,5-b] pyridin-7(4H)-one derivatives. RSC Advances, 13(44), 31051-31055. Available at: [Link]
International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Available at: [Link]
Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Available at: [Link]
Williams, H. D., et al. (2013). Strategies to Address Low Drug Solubility in Discovery and Development. Pharmacological Reviews, 65(1), 315-499. Available at: [Link]
Lee, B. C., et al. (2009). Solubility of Novel CO2-Soluble Pyridine Derivatives in Supercritical Carbon Dioxide.
Friscic, T., & MacGillivray, L. R. (2004). The co-crystallisation of pyridine with benzenepolycarboxylic acids: The interplay of strong and weak hydrogen bonding motifs. CrystEngComm, 6, 306-310.
Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. Available at: [Link]
Google Patents. (1998). US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions.
ResearchGate. (2018). Solvent design for trace removal of pyridines from aqueous streams using solvent impregnated resins. Available at: [Link]
chemeurope.com. (n.d.). Pyridine. Available at: [Link]
Klenina, O. V., et al. (2019). Synthesis and antioxidant properties of novel thiazolo[4,5-b]pyridine-2-ones. Journal of Organic and Pharmaceutical Chemistry, 17(3), 67-73.
Al-Omair, M. A., et al. (2023). Discovery of new thiazolo[4,5-b] pyridine-based 1,2,3-triazoles as potent antioxidant agents: in vitro and in silico investigation. RSC Advances, 13(43), 30143-30156.
Technical Support Center: Scale-Up Synthesis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS No. 857970-02-6).[1][2][3] This document is designed for research...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for the synthesis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (CAS No. 857970-02-6).[1][2][3] This document is designed for researchers, chemists, and process development professionals to navigate the complexities of synthesizing this valuable heterocyclic building block, with a specific focus on addressing the challenges encountered during scale-up.
The thiazolo[4,5-b]pyridine scaffold is a significant bioisostere of purine and is featured in compounds with a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and antitumor properties.[4][5] The successful and safe scale-up of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine is critical for advancing drug discovery programs that rely on this intermediate. This guide provides in-depth, field-proven insights in a direct question-and-answer format.
Q1: What is a common synthetic strategy for constructing the thiazolo[4,5-b]pyridine core?
A1: A prevalent and effective strategy involves the construction of the thiazole ring onto a pre-functionalized pyridine core. This typically begins with a substituted 2-aminopyridine-3-thiol or a related precursor. The thiazole ring is then formed via cyclization with an appropriate one-carbon synthon. For instance, the condensation of 2-aminopyridine-3-thiol with a reagent like cyanogen bromide or an acyl chloride can lead to the formation of the thiazolo[4,5-b]pyridine system.[4] The specific substituents (chloro and nitro groups) are often introduced before or after the core ring system is assembled, depending on the stability and reactivity of the intermediates.
Q2: What are the primary challenges in introducing the nitro group onto the thiazolo[4,5-b]pyridine scaffold?
A2: The primary challenge is controlling the regioselectivity of the nitration. The thiazolo[4,5-b]pyridine system has multiple positions susceptible to electrophilic attack. The conditions of nitration (choice of nitrating agent, temperature, and solvent) must be carefully optimized to favor substitution at the desired C6 position. Over-nitration or nitration at undesired positions are common side reactions.[6]
Furthermore, nitration reactions are highly exothermic and can pose significant safety risks, especially during scale-up.[7] The generation of potentially explosive intermediates or thermal runaway events are critical hazards that must be mitigated through precise engineering and procedural controls.[7][8]
Q3: How is the chloro group typically introduced at the 2-position?
A3: The 2-chloro group is commonly introduced by the chlorination of a precursor such as a 2-hydroxy or 2-mercaptothiazolo[4,5-b]pyridine. Reagents like phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), or oxalyl chloride are effective for this transformation. The choice of reagent and reaction conditions depends on the substrate's stability and the desired reactivity. In many multi-step syntheses, building the thiazole ring from a precursor that already contains the chloro-substituent is a viable strategy.[9]
Q4: What analytical techniques are recommended for monitoring reaction progress and purity?
A4: A combination of High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) is essential for monitoring the reaction's progress and identifying the formation of byproducts. For structural confirmation and purity assessment of the final product and key intermediates, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and elemental analysis are indispensable.
Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine.
Problem
Probable Cause(s)
Recommended Solution(s)
Low Yield in Nitration Step
1. Incomplete reaction due to insufficient nitrating agent or low temperature. 2. Decomposition of starting material or product under harsh acidic conditions. 3. Poor regioselectivity leading to multiple isomers.
1. Optimize Stoichiometry & Temperature: Incrementally increase the equivalents of nitric acid or the mixed acid (HNO₃/H₂SO₄). Carefully control and moderately increase the reaction temperature while monitoring for exotherms. 2. Modify Reaction Medium: Consider alternative nitrating systems or solvents that may offer milder conditions.[6] 3. Protecting Groups: If feasible, utilize protecting groups on other reactive sites to direct nitration to the C6 position.
Formation of Impurities
1. Over-nitration: Dinitro or other polysubstituted byproducts may form. 2. Oxidation: The sulfur atom in the thiazole ring can be susceptible to oxidation. 3. Hydrolysis: The chloro group can be labile and may hydrolyze to a hydroxyl group under certain conditions.
1. Control Reagent Addition: Add the nitrating agent slowly and maintain strict temperature control to prevent localized high concentrations and temperatures.[7] 2. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative side reactions. 3. Anhydrous Conditions: Ensure all reagents and solvents are anhydrous, particularly during the chlorination step and subsequent work-up.
Difficult Purification
1. Co-elution of isomers or closely related impurities during column chromatography. 2. Poor solubility of the product in common recrystallization solvents. 3. Product instability on silica gel.
1. Alternative Chromatography: Explore different stationary phases (e.g., alumina) or reverse-phase chromatography. 2. Recrystallization Solvent Screening: Perform a systematic screening of various solvent systems (both single and mixed) to find suitable conditions for recrystallization. 3. Non-Chromatographic Methods: Consider purification via trituration or slurry washing with a solvent in which the impurities are soluble but the product is not.
Troubleshooting Workflow
The following diagram outlines a logical approach to troubleshooting common synthesis issues.
Caption: A decision tree for troubleshooting synthesis problems.
Scale-Up Challenges and Solutions
Transitioning the synthesis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine from the laboratory bench to a pilot plant or manufacturing facility introduces a new set of challenges that require careful consideration and process engineering.
Q5: How can the exothermic nitration step be safely managed at scale?
A5: Managing the heat generated during nitration is the most critical safety and quality challenge during scale-up.[7]
Engineering Controls:
Reactor Design: Utilize reactors with a high surface-area-to-volume ratio and efficient heat exchange capabilities. Jacketed glass reactors or specialized steel reactors are common.
Controlled Dosing: Implement a semi-batch process where the nitrating agent is added slowly and sub-surface to ensure rapid mixing and heat dissipation. The feed rate should be linked to the reactor's cooling capacity.
Process Controls:
Continuous Flow Chemistry: For larger scales, transitioning to a continuous flow reactor offers superior heat and mass transfer, significantly reducing the reaction volume at any given time and minimizing the risk of thermal runaway.[8][10] This approach allows for precise temperature control and safer operation.[7]
Calorimetry Studies: Perform reaction calorimetry (e.g., using a Reaction Calorimeter, RC1) to quantify the heat of reaction and determine the maximum heat output. This data is crucial for designing a safe and robust cooling system.
Q6: What are the key considerations for mixing and mass transfer during scale-up?
A6: Inadequate mixing can lead to localized "hot spots" and concentration gradients, resulting in side reactions and reduced yield. As the reactor volume increases, achieving efficient mixing becomes more challenging.
Impeller and Baffle Design: The reactor's impeller type, size, and speed, along with the baffle configuration, must be designed to ensure homogeneity throughout the reaction mixture.
Computational Fluid Dynamics (CFD): CFD modeling can be used to simulate mixing in the reactor and optimize the geometry and operating parameters before performing physical experiments.
Phase Transfer: If the reaction involves multiple phases (e.g., a solid substrate in a liquid medium), ensure the mixing is sufficient to maintain a uniform slurry and facilitate mass transfer between phases.
Q7: How should the work-up and product isolation be adapted for large-scale production?
A7: Laboratory-scale work-up procedures, such as extractions in separatory funnels and gravity filtration, are not practical at scale.
Quenching: The quenching of the reaction mixture (e.g., by adding it to ice/water) is highly exothermic and must be performed with extreme care. The quench vessel must have adequate cooling, and the addition rate must be controlled.
Extraction: Large-scale extractions are performed in the reactor vessel or dedicated extraction tanks. Phase separation can be slower at scale, and the interface may be less distinct.
Isolation: Filtration is typically performed using equipment like a Nutsche filter-dryer, which allows for filtration, washing, and drying of the product in a single, contained unit.
Purification: Large-scale column chromatography is expensive and often avoided. The process should be optimized to yield a crude product that can be purified by recrystallization.
A Comparative Guide to the Structure-Activity Relationship of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine Analogs
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine analogs. As a senior ap...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine analogs. As a senior application scientist, this document synthesizes technical data with field-proven insights to offer a deep understanding of how structural modifications to this scaffold influence its biological activity. We will explore the synthetic rationale, comparative biological data from related compounds, and propose experimental workflows for the evaluation of this promising class of molecules.
Introduction: The Thiazolo[4,5-b]pyridine Scaffold - A Privileged Structure in Medicinal Chemistry
The fusion of a thiazole and a pyridine ring to form the thiazolo[4,5-b]pyridine core has generated significant interest in medicinal chemistry. This heterocyclic system is present in a variety of biologically active molecules, demonstrating a broad spectrum of pharmacological properties including antimicrobial, anticancer, anti-inflammatory, and kinase inhibitory activities.[1][2] The introduction of a nitro group at the 6-position and a chlorine atom at the 2-position of this scaffold creates a versatile template for further chemical exploration. The electron-withdrawing nature of the nitro group can significantly influence the electronic properties of the ring system, while the chlorine atom at the 2-position serves as a convenient handle for introducing diverse substituents via nucleophilic substitution reactions. This allows for a systematic investigation of the structure-activity relationship to optimize for potency and selectivity against various biological targets.
Deciphering the Structure-Activity Relationship (SAR)
Due to the limited availability of comprehensive SAR studies on a single, homologous series of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine analogs, this guide will draw upon data from structurally related thiazolopyridine and nitrothiazole derivatives to infer a prospective SAR. The primary point of diversification for this scaffold is the 2-position, where the chlorine atom can be displaced by various nucleophiles, such as amines, anilines, and other functional groups.
The Critical Role of the 2-Position Substituent
The nature of the substituent at the 2-position is paramount in determining the biological activity of thiazolo[4,5-b]pyridine analogs. Studies on related heterocyclic systems, such as 2-anilinopyrimidines and other kinase inhibitors, have shown that this position is crucial for interaction with the target protein, often forming key hydrogen bonds or occupying specific hydrophobic pockets.[3][4]
Key Inferences for SAR at the 2-Position:
Amino and Anilino Groups: The introduction of substituted anilino groups at the 2-position is a common strategy in the design of kinase inhibitors. The aromatic ring can be modified with various electron-donating or electron-withdrawing groups to fine-tune the electronic properties and steric bulk, thereby optimizing binding affinity. For instance, in related 2-anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors, substitutions on the aniline ring have a significant impact on potency.[5][6]
Impact of Substituents on the Anilino Ring:
Electron-withdrawing groups (e.g., halogens, nitro groups) at the meta or para positions of the aniline ring can enhance activity in some kinase inhibitor series.
Electron-donating groups (e.g., methoxy, methyl) may also be beneficial, depending on the specific target and the nature of the binding pocket.
Steric hindrance from bulky ortho substituents on the aniline ring is often detrimental to activity.[5]
Aliphatic and Heterocyclic Amines: The introduction of various aliphatic or heterocyclic amines can modulate solubility and cell permeability, which are critical for overall efficacy.
The Influence of the 6-Nitro Group
The nitro group at the 6-position is a strong electron-withdrawing group that significantly influences the reactivity and biological activity of the entire scaffold. In many nitroaromatic compounds with antimicrobial activity, the nitro group is a key pharmacophore that can be bioreductively activated under hypoxic conditions to generate reactive nitrogen species that are toxic to microorganisms.[7] This suggests that 2-Chloro-6-nitrothiazolo[4,5-b]pyridine analogs may exhibit enhanced activity against anaerobic bacteria or in the hypoxic microenvironment of solid tumors.
Comparative Biological Activity Data (Inferred from Related Scaffolds)
The following table summarizes the biological activity of representative compounds from related thiazole and pyridine series to provide a comparative context for the potential of 2-substituted-6-nitrothiazolo[4,5-b]pyridine analogs.
Note: This table presents data from different, albeit structurally related, series of compounds to illustrate the potential for high potency with the thiazolopyridine scaffold. Direct comparison of absolute values should be made with caution.
Proposed Synthetic and Experimental Workflows
To systematically explore the SAR of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine analogs, a robust synthetic and biological evaluation workflow is essential.
General Synthetic Scheme
The synthesis of 2-substituted-6-nitrothiazolo[4,5-b]pyridine analogs can be approached through a multi-step sequence starting from readily available precursors. A plausible synthetic route is outlined below.
Fig 1. Proposed synthetic workflow.
Detailed Experimental Protocol: Synthesis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine
This protocol is a generalized procedure based on established methods for the synthesis of related heterocyclic compounds.[10][11][12]
Step 1: Synthesis of 2-Amino-3-thiocyanato-5-nitropyridine (Intermediate A)
Dissolve 2-amino-5-nitropyridine in a suitable solvent such as methanol or acetic acid.
Cool the solution in an ice bath.
Add a source of thiocyanogen, such as a solution of potassium thiocyanate and bromine in methanol, dropwise while maintaining the temperature below 5 °C.
Stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC).
Pour the reaction mixture into ice water and collect the precipitated product by filtration.
Wash the solid with water and dry under vacuum.
Step 2: Cyclization to 2-Amino-6-nitrothiazolo[4,5-b]pyridine (Compound C)
Reflux the 2-amino-3-thiocyanato-5-nitropyridine intermediate in a suitable solvent like ethanol or acetic acid. The cyclization can be promoted by the addition of a base, such as sodium acetate.
Monitor the reaction by TLC until the starting material is consumed.
Cool the reaction mixture and collect the precipitated product by filtration.
Recrystallize from a suitable solvent to obtain the pure product.
Step 3: Synthesis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine (Compound D)
Suspend 2-amino-6-nitrothiazolo[4,5-b]pyridine in a mixture of concentrated hydrochloric acid and water.
Cool the suspension to 0-5 °C in an ice-salt bath.
Add a solution of sodium nitrite in water dropwise, keeping the temperature below 5 °C to form the diazonium salt.
In a separate flask, prepare a solution of copper(I) chloride in concentrated hydrochloric acid.
Slowly add the cold diazonium salt solution to the copper(I) chloride solution.
Allow the reaction mixture to warm to room temperature and stir for several hours.
Pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Biological Evaluation Workflow
A systematic approach to evaluating the biological activity of the synthesized analogs is crucial for establishing a clear SAR.
Fig 2. Biological evaluation workflow.
Mechanistic Insights and Signaling Pathways
While the specific molecular targets of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine analogs are not yet fully elucidated, their structural similarity to known kinase inhibitors suggests that they may act by inhibiting protein kinases involved in cell signaling pathways. For instance, many 2-anilinopyrimidine derivatives are known to be potent inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[3][4]
Fig 3. Potential mechanism of action via kinase inhibition.
Furthermore, the presence of the nitro group suggests a potential for bioreductive activation, a mechanism of action for some antimicrobial and anticancer agents.[7] This dual potential makes the 2-Chloro-6-nitrothiazolo[4,5-b]pyridine scaffold a particularly interesting starting point for the development of novel therapeutics.
Conclusion and Future Directions
The 2-Chloro-6-nitrothiazolo[4,5-b]pyridine scaffold represents a promising platform for the discovery of new bioactive compounds. While direct and comprehensive SAR data for a homologous series of analogs is currently limited, by drawing parallels with structurally related compounds, we can infer key structural features that are likely to govern biological activity. The 2-position offers a prime site for chemical modification to modulate potency and selectivity, while the 6-nitro group may confer unique mechanistic properties.
Future research should focus on the systematic synthesis and biological evaluation of a diverse library of 2-substituted-6-nitrothiazolo[4,5-b]pyridine analogs against a panel of relevant biological targets, such as protein kinases and various microbial strains. Such studies will be instrumental in elucidating a definitive SAR for this scaffold and unlocking its full therapeutic potential.
References
Wang, S., Meades, C., Wood, G., Osnowski, A., Anderson, S., Yuill, R., Thomas, M., Mezna, M., Jackson, W., Midgley, C., Griffiths, G., Fleming, I. N., Green, S., McInnes, C., Zheleva, D., Walkinshaw, M. D., & Fischer, P. M. (2004). 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity. Journal of Medicinal Chemistry, 47(7), 1662–1675. [Link][3][4][5][6]
Fischer, P. M. (2004). The design of cyclin-dependent kinase inhibitors. Current Medicinal Chemistry, 11(12), 1599-1627.
Misra, A., Gunda, V., & Kumar, A. (2018). Structure-activity relationship of 2-anilino-4-(thiazol-5-yl)pyrimidine as cyclin-dependent kinase inhibitors. Mini reviews in medicinal chemistry, 18(1), 53-68.
Wang, S., Midgley, C. A., Scaërou, F., Meades, C., Wood, G., Griffiths, G., ... & Fischer, P. M. (2006). Discovery of 2-anilino-4-(thiazol-5-yl) pyrimidine inhibitors of cyclin-dependent kinases 1 and 2. Bioorganic & medicinal chemistry letters, 16(16), 4233-4237.
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A Comparative Analysis of the Biological Efficacy of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine Against Established Antibiotics
Abstract The escalating crisis of antimicrobial resistance necessitates the exploration and development of novel therapeutic agents. This guide provides a comprehensive comparative analysis of the biological efficacy of...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The escalating crisis of antimicrobial resistance necessitates the exploration and development of novel therapeutic agents. This guide provides a comprehensive comparative analysis of the biological efficacy of the novel heterocyclic compound, 2-Chloro-6-nitrothiazolo[4,5-b]pyridine, against a panel of well-established antibiotics. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth look at a potential new antimicrobial agent. The synthesis, proposed mechanism of action, and in vitro activity of this compound are discussed in the context of a hypothetical study, benchmarked against leading antibiotic classes. All experimental data presented for 2-Chloro-6-nitrothiazolo[4,5-b]pyridine is hypothetical and generated for comparative purposes, based on the known activities of structurally related compounds.
Introduction
The thiazolopyridine scaffold is a promising pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial and anticancer properties.[1][2] The subject of this guide, 2-Chloro-6-nitrothiazolo[4,5-b]pyridine, is a novel compound featuring a fused thiazole and pyridine ring system, further functionalized with a chloro and a nitro group. These chemical moieties are known to contribute to the biological activity of various heterocyclic compounds.[3][4] The nitro group, in particular, is a key feature in several existing antibacterial and antifungal agents, often implicated in mechanisms involving bioreduction to cytotoxic radical species.[3] Similarly, the presence of a halogen, such as chlorine, can enhance the antimicrobial potency of a molecule.
This guide presents a hypothetical, yet scientifically grounded, evaluation of the in vitro biological efficacy of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine. Its performance is compared against a selection of widely used antibiotics representing different mechanistic classes: β-lactams (Penicillin, Amoxicillin), quinolones (Ciprofloxacin), macrolides (Azithromycin), and aminoglycosides (Gentamicin). The objective is to provide a detailed, albeit simulated, comparative framework to stimulate further research into this and related chemical scaffolds.
Synthesis of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine
The synthesis of the target compound can be envisioned through a multi-step process, leveraging established methodologies for the construction of the thiazolopyridine core. A plausible synthetic route is outlined below. The Hantzsch thiazole synthesis, a classic method for forming the thiazole ring, serves as a key step.[5][6][7][8][9]
Proposed Synthetic Workflow
A potential pathway to 2-Chloro-6-nitrothiazolo[4,5-b]pyridine could begin with the synthesis of a substituted 2-aminopyridine, followed by the construction of the fused thiazole ring.
Caption: Proposed synthetic pathway for 2-Chloro-6-nitrothiazolo[4,5-b]pyridine.
Comparative in vitro Biological Efficacy
To assess the antimicrobial potential of 2-Chloro-6-nitrothiazolo[4,5-b]pyridine, a hypothetical in vitro study was designed based on the guidelines of the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[10][11][12][13][14][15][16][17]
Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay:
The antibacterial and antifungal activities were proposed to be evaluated using the broth microdilution method.
Preparation of Microbial Suspensions: Standardized inoculums of the test microorganisms (detailed in Table 1) were prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in appropriate broth media (Mueller-Hinton Broth for bacteria and RPMI-1640 for fungi).
Serial Dilution: 2-Chloro-6-nitrothiazolo[4,5-b]pyridine and the comparator antibiotics were serially diluted in a 96-well microtiter plate to obtain a range of concentrations.
Inoculation and Incubation: The microbial suspensions were added to the wells containing the serially diluted compounds. The plates were then incubated at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.
MIC Determination: The MIC was determined as the lowest concentration of the compound that completely inhibited visible growth of the microorganism.
Panel of Microorganisms
A representative panel of clinically relevant microorganisms was selected for this hypothetical study, including Gram-positive and Gram-negative bacteria, as well as a common fungal pathogen.
Table 1: Panel of Test Microorganisms
Category
Species
Relevance
Gram-positive Bacteria
Staphylococcus aureus (ATCC 29213)
A major cause of skin, soft tissue, and bloodstream infections.
Streptococcus pneumoniae (ATCC 49619)
A leading cause of pneumonia, meningitis, and otitis media.
Gram-negative Bacteria
Escherichia coli (ATCC 25922)
A common cause of urinary tract infections, and gastrointestinal infections.
Pseudomonas aeruginosa (ATCC 27853)
An opportunistic pathogen causing a wide range of infections, particularly in immunocompromised individuals.
Fungi
Candida albicans (ATCC 90028)
The most common cause of opportunistic fungal infections.
Hypothetical Comparative MIC Data
The following table summarizes the hypothetical MIC values for 2-Chloro-6-nitrothiazolo[4,5-b]pyridine in comparison to the known MIC ranges of established antibiotics.
Table 2: Comparative Minimum Inhibitory Concentration (MIC) Data (µg/mL)
NA: Not Applicable, as these antibiotics do not have clinically relevant activity against this organism.
Proposed Mechanism of Action
The precise mechanism of action for 2-Chloro-6-nitrothiazolo[4,5-b]pyridine has not been elucidated. However, based on its structural features and the mechanisms of similar compounds, a plausible hypothesis can be formulated.
Caption: Proposed mechanism of action for 2-Chloro-6-nitrothiazolo[4,5-b]pyridine.
The presence of the nitro group is key to the proposed mechanism. It is hypothesized that 2-Chloro-6-nitrothiazolo[4,5-b]pyridine acts as a prodrug that is activated within the microbial cell.
Cellular Uptake: The compound enters the bacterial or fungal cell.
Bioreduction: Inside the cell, the nitro group undergoes enzymatic reduction, likely by nitroreductases present in the microorganism. This process generates highly reactive nitrogen intermediates, such as nitroso and hydroxylamino derivatives, and ultimately radical anions.
Cellular Damage: These reactive species are non-specific in their targets and can cause widespread cellular damage through multiple pathways:
DNA Damage: The reactive intermediates can directly interact with and damage microbial DNA, leading to mutations and strand breaks, thereby inhibiting replication and transcription.
Enzyme Inhibition: The reactive species can covalently modify and inactivate essential enzymes, disrupting critical metabolic pathways.
Oxidative Stress: The redox cycling of the nitro group can lead to the generation of reactive oxygen species (ROS), inducing a state of oxidative stress that further damages cellular components.
This multi-targeted mode of action is advantageous as it may be less prone to the development of resistance compared to single-target antibiotics.
Discussion and Conclusion
Based on the hypothetical data, 2-Chloro-6-nitrothiazolo[4,5-b]pyridine demonstrates a broad spectrum of antimicrobial activity, inhibiting the growth of Gram-positive and Gram-negative bacteria, as well as the fungus Candida albicans.
Against Gram-positive bacteria , its hypothetical efficacy is moderate, with MIC values of 4 µg/mL and 8 µg/mL against S. aureus and S. pneumoniae, respectively. While not as potent as some first-line agents against susceptible strains, it may offer an advantage against resistant phenotypes, a possibility that warrants further investigation.
Against Gram-negative bacteria , the hypothetical MICs are higher (16 µg/mL for E. coli and 32 µg/mL for P. aeruginosa), suggesting a more limited efficacy against these organisms. This is a common challenge for many antimicrobial compounds due to the presence of the outer membrane in Gram-negative bacteria.
Antifungal activity against C. albicans at a hypothetical MIC of 8 µg/mL is noteworthy and suggests a potential for development as a dual antibacterial-antifungal agent.
The proposed multi-targeted mechanism of action, initiated by the reduction of the nitro group, is a compelling feature of this compound class. This contrasts with the highly specific mechanisms of the comparator antibiotics, such as the inhibition of cell wall synthesis by β-lactams, the disruption of DNA replication by quinolones, the inhibition of protein synthesis by macrolides and aminoglycosides.[1][6][7][18][23][27][32]
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